Phosphoric acid, cadmium salt

• IUPAC Name: cadmium;phosphoric acid
• InChI: InChI=1S/2Cd.3H3O4P/c;;3*1-5(2,3)4/h;;3*(H3,1,2,3,4)
• InChI Key: GADIEZXPVDTBSM-UHFFFAOYSA-N
• Canonical SMILES: OP(=O)(O)O.OP(=O)(O)O.OP(=O)(O)O.[Cd].[Cd]
• Molecular Formula: Cd2H9O12P3
• DSSTOX Substance ID: DTXSID30930124
• Molecular Weight: 518.81 g/mol
• CAS No.: 13847-17-1

Description

Phosphoric acid, cadmium salt, identified by CAS Number 14067-62-0, is a chemical compound of significant interest in environmental and industrial research, particularly in the context of pollution control and remediation . A primary research application involves studies focused on the purification of wet-process phosphoric acid (WPA), where cadmium is a prevalent and hazardous impurity . The presence of cadmium in phosphate fertilizers, derived from phosphate rock, poses long-term environmental and health risks, driving legislative efforts to limit its content and spurring research into efficient removal strategies . Consequently, this compound is critical for developing and testing various decadmiation techniques, including ion exchange and adsorption processes . In laboratory settings, this compound serves as a key reagent for simulating industrial wastewater and for probing the mechanisms of cadmium interaction with novel adsorbents like functionalized clays and activated carbon derived from agricultural by-products . Its use is strictly confined to scientific investigation. This product is designated "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the safety data sheet and adhere to all recommended safety protocols for handling heavy metal compounds.

Synthetic Methodologies and Precursor Chemistry of Cadmium Phosphates

Solution-Based Synthesis Routes

Solution-based syntheses are widely employed for their versatility in producing a range of cadmium phosphate (B84403) materials with tailored morphologies. These methods involve the reaction of cadmium and phosphate precursors in a liquid medium.

Hydrothermal and solvothermal syntheses are powerful techniques that utilize aqueous or organic solvents, respectively, in sealed vessels (autoclaves) at elevated temperatures and pressures. These conditions facilitate the dissolution and recrystallization of precursors, leading to the formation of highly crystalline products.

A notable hydrothermal approach involves using a water-soluble cadmium salt as the cadmium source and a water-soluble phosphate as the phosphorus source. For instance, ultralong nanowires of cadmium phosphate hydroxide (B78521) have been successfully synthesized from cadmium chloride (CdCl₂), sodium oleate (B1233923), and sodium dihydrogen phosphate (NaH₂PO₄) in an aqueous solution via hydrothermal treatment at 180°C for 24 hours. mdpi.comnih.gov In this process, sodium oleate acts as both a reactant to form a cadmium oleate precursor and as a structure-directing agent. mdpi.comnih.gov

The morphology of the resulting cadmium hydroxyapatite (B223615) can be influenced by reaction parameters. For example, using cadmium acetate (B1210297) (Cd(CH₃COO)₂) and sodium phosphate (Na₃PO₄) at temperatures between 140-200°C for 1-12 hours can produce hierarchical structures. mdpi.com Similarly, solvothermal methods have been employed, such as the reaction of metal acetate, di-tert-butyl phosphate, and 4,4'-bipyridine (B149096) in methanol (B129727) to produce cadmium-organic phosphate complexes. nih.gov A novel cadmium germanium phosphate, CdGe(OH)₃PO₄, has also been synthesized using solvothermal methods. osti.gov

Table 1: Examples of Hydrothermal/Solvothermal Synthesis of Cadmium Phosphates

Cadmium Precursor	Phosphorus Precursor	Other Reagents/Solvent	Conditions	Product	Reference
Cadmium chloride (CdCl₂)	Sodium dihydrogen phosphate (NaH₂PO₄)	Sodium oleate, Water	180°C, 24 h	Cadmium phosphate hydroxide nanowires	mdpi.comnih.gov
Cadmium nitrate (B79036) (Cd(NO₃)₂)	Diammonium hydrogen phosphate ((NH₄)₂HPO₄)	Ammonia, Water	200°C	Cadmium hydroxyapatite (fibers or bulk-like depending on pH)	mdpi.com
Cadmium acetate (Cd(CH₃COO)₂)	Sodium phosphate (Na₃PO₄)	Water	140–200°C, 1–12 h	Cadmium hydroxyapatite hierarchical structures	mdpi.com
Cadmium acetate	Di-tert-butyl phosphate	4,4'-bipyridine, Methanol	Room Temp or Solvothermal	[Cd(dtbp)₂(bpy)₂·2H₂O]n	nih.gov

High-temperature solution methods involve mixing precursor solutions at elevated temperatures to drive the reaction. For example, cadmium hydroxyapatite crystals with varied morphologies have been synthesized through a high-temperature mixing method under hydrothermal conditions using solutions of cadmium nitrate, diammonium hydrogen phosphate, and ammonia. mdpi.comacs.org The pH of the reaction medium plays a critical role; at pH 11, an intermediate phase of Cd₂P₂O₇·5H₂O forms and rapidly converts to cadmium hydroxyapatite fibers. mdpi.com

The flux method is another high-temperature technique, primarily used for growing high-quality single crystals. In this approach, the reactants are dissolved in a molten salt (the flux), which acts as a solvent. Upon slow cooling, crystals of the desired compound precipitate from the flux. This method has been successfully used to synthesize novel cadmium phosphate compounds like Na₂Cd₅(PO₄)₄. researchgate.net Similarly, lead cadmium phosphate, Pb₂Cd₃(PO₄)₂(P₂O₇), and the nonlinear optical crystal material Cd₄BiO(BO₃)₃ have been prepared by flux methods. researchgate.net

Controlled precipitation is a common and straightforward method for synthesizing cadmium phosphates. This technique involves mixing solutions of soluble cadmium and phosphate salts, leading to the precipitation of the insoluble cadmium phosphate product. The properties of the precipitate, such as particle size and phase, are controlled by factors like pH, temperature, and reactant concentration.

Amorphous cadmium phosphate, identified as Cd₅H₂(PO₄)₄·4H₂O, can be obtained by a precipitation method from a basic aqueous solution. iaea.org The morphology of the resulting nanopowders consists of particles with sizes ranging from 30-60 nm. iaea.org The specific cadmium phosphate phase formed is highly dependent on pH. For instance, in acidic conditions (pH ≤ 5.0), Cd₅H₂(PO₄)₄·4H₂O is formed, while a mixture of Cd(H₂PO₄)₂, Cd₃(PO₄)₂, and Cd₅H₂(PO₄)₄·4H₂O is observed around pH 7.0. researchgate.net In alkaline conditions (pH > 8.5), amorphous cadmium phosphates are typically formed. researchgate.net

Precipitation can also be initiated from various precursor systems. The reaction between calcite (CaCO₃) and a cadmium-phosphate solution at high temperatures can lead to the precipitation of a cadmium-phosphate layer on the carbonate surface, effectively capturing cadmium. nih.gov Another approach involves the use of sulfide (B99878) precursors. The addition of a sulfide source, such as sodium hydrosulfide (B80085) (NaHS), to a partially neutralized phosphoric acid solution containing cadmium can precipitate cadmium sulfide. google.com This method is particularly relevant in the manufacturing of phosphate fertilizers to reduce cadmium content. google.com

Ionic liquids (ILs), which are salts with melting points below 100°C, have emerged as versatile media for the synthesis of nanomaterials. rsc.orgresearchgate.net Their unique properties, such as low surface tension and high ionic strength, can influence nucleation and growth rates, allowing for control over particle size and morphology. researchgate.net

A facile, one-step method for producing nanopowder ammonium (B1175870) cadmium phosphate (NPACP) utilizes an ionic liquid as a template. acs.orgacs.org In this process, equimolar concentrations of cadmium nitrate tetrahydrate and diammonium hydrogen phosphate are dissolved in water, and an ionic liquid, such as 1-butyl-3-methyl imidazolium (B1220033) tetraphenylborate (B1193919) ([BMIM][BPh₄]), is added under vigorous stirring. acs.org The mixture is then aged, typically at 60°C for 12 hours, to facilitate nucleation and growth of the nanopowder, which is subsequently collected by centrifugation. acs.org This method is scalable and yields NPACP with excellent adsorption properties. acs.org

The sol-gel process is a versatile wet-chemical technique used for fabricating materials, including complex phosphates, from a chemical solution (the 'sol'). The process involves the evolution of inorganic networks through the formation of a colloidal suspension (sol) and its subsequent gelation into a solid network (gel).

Cadmium zinc phosphate (CdO-ZnO-P₂O₅) nanoporous materials have been synthesized using an advanced sol-gel process. rsc.orgrsc.org The procedure begins with preparing individual precursor solutions of cadmium, zinc, and phosphorus salts (e.g., cadmium nitrate, zinc acetate, and triethyl phosphate) dissolved in a solution of water and hydrochloric acid. rsc.orgrsc.org The cadmium and zinc salt solutions are combined, followed by the addition of the phosphate solution under vigorous stirring to form the composite sol. rsc.org This solution is allowed to mature, then dried at 200°C and calcined at 600°C to produce the final crystalline nanopowder. rsc.orgrsc.org This method has also been adapted using spin coating to grow cadmium zinc phosphate thin films on various substrates. researchgate.net

Table 2: Typical Sol-Gel Process for Tungsten-Doped Cadmium Zinc Phosphate (CZWP)

Step	Description	Precursors/Reagents	Reference
1. Precursor Solution Preparation	Individual precursor solutions are prepared.	Cadmium nitrate, Zinc acetate, Triethyl phosphate, Tungsten nitride, HCl, H₂O, Ethanol	rsc.orgrsc.org
2. Sol Formation	Cadmium, zinc, and tungsten solutions are mixed, then added to the phosphate solution with stirring.	-	rsc.orgrsc.org
3. Maturation (Aging)	The resulting sol is allowed to mature overnight in ambient air.	-	rsc.orgrsc.org
4. Drying	The gel is dried to remove the solvent.	200°C for 10 hours	rsc.orgrsc.org
5. Calcination	The dried xerogel is heated at high temperature to form the final crystalline product.	600°C for 3 hours	rsc.orgrsc.org

Solid-State Reaction Pathways

Solid-state synthesis involves the reaction of solid precursors at high temperatures to form the desired product. This method is often used for large-scale production due to its simplicity, although it can require significant energy input.

Crystalline cadmium phenylphosphonates have been synthesized via solid-state reactions by mechanically grinding cadmium acetate with phenylphosphonic acid. d-nb.inforsc.org The stoichiometry of the reactants determines the final product; for example, grinding cadmium acetate dihydrate and phenylphosphonic acid in a 1:2 molar ratio yields Cd(HO₃PPh)₂. d-nb.info The reactions are performed in a milling vial, often with stainless steel balls, and can be monitored in situ using synchrotron powder X-ray diffraction (PXRD) to identify intermediates and understand the reaction mechanism. d-nb.inforsc.org

Another example of a solid-state route involves dry mixing stoichiometric amounts of cadmium oxide (CdO) and diammonium hydrogen phosphate ((NH₄)₂HPO₄). The homogenous powder mixture is then calcined at 400°C for several hours, followed by rapid cooling to obtain the final product.

Optimization of Synthetic Parameters for Tailored Morphologies and Structures

The morphology, crystal structure, and resulting properties of cadmium phosphate compounds are highly dependent on the specific conditions employed during their synthesis. By carefully controlling various experimental parameters, it is possible to tailor the final product for specific applications, ranging from nanostructured catalysts to materials with unique optical properties. Key parameters that can be optimized include reactant concentrations, temperature, reaction time, and the use of structure-directing agents.

The concentrations of precursor cadmium and phosphate ions, as well as their molar ratios and the pH of the reaction medium, are critical factors that dictate the composition and morphology of the resulting cadmium phosphate products.

Furthermore, studies on cadmium immobilization in soils have shown that an increase in available phosphate promotes the formation of cadmium phosphate precipitates, such as Cd₃(PO₄)₂. researchgate.net The reduction of available cadmium is attributed to the formation of these precipitates in soils with high pH. researchgate.net The concentration of the chelating agent Na₂EDTA has also been shown to significantly affect the extraction, and by extension, the reaction with cadmium from phosphate ore, with efficiency increasing as the concentration rises to an optimal level of 0.125 M. arabjchem.org

Table 1: Effect of Reactant Concentration and pH on Cadmium Phosphate Synthesis

Precursors	Key Parameter(s)	Resulting Product/Morphology	Reference(s)
Cadmium salts (CdCl₂, Cd(NO₃)₂, etc.), Phosphates	pH, Reactant Concentrations	Hierarchical flowerlike Cd₅H₂(PO₄)₄·4H₂O microspheres	rsc.org
Ca(NO₃)₂, Cd(NO₃)₂, H₃PO₄, NH₄OH	pH of medium (6.8-7.0)	Cadmium-calcium-phosphate (CCP) catalyst with desired sediment structure	sryahwapublications.com
Cadmium in soil, P fertilizer	Available P concentration, High pH	Formation of Cd₃(PO₄)₂ precipitates	researchgate.net
Cadmium in phosphate ore, Na₂EDTA	Na₂EDTA concentration (0.125 M)	Optimal extraction efficiency of cadmium	arabjchem.orgresearchgate.net

Temperature and the duration of the reaction are fundamental parameters in the synthesis of cadmium phosphates, influencing crystallinity, phase purity, and morphology. Different synthetic methods operate at vastly different temperature regimes to achieve specific outcomes.

For example, anhydrous tricadmium (B15196845) phosphate (Cd₃(PO₄)₂) can be prepared through a high-temperature solid-state reaction, where cadmium chloride reacts with diammonium phosphate at 800 °C. wikipedia.org In contrast, hydrothermal methods operate at lower temperatures. Ultralong nanowires of cadmium phosphate hydroxide (Cd₅(PO₄)₃(OH)) have been successfully synthesized via a hydrothermal treatment at 180 °C for 24 hours. mdpi.comnih.gov

Thermal treatment can also be used post-synthesis to transform cadmium phosphate compounds. Hierarchical flowerlike Cd₅H₂(PO₄)₄·4H₂O microspheres, when calcined, undergo transformation. rsc.org Thermal analysis shows a significant weight loss below 300 °C, corresponding to the loss of crystal water. rsc.org Calcination at 400 °C converts the precursor into hierarchical Cd₅(PO₄)₂P₂O₇, a material with a broader pore-size distribution compared to the original microspheres. rsc.org Reaction time is also crucial. In aqueous precipitation, the formation of Cd₅H₂(PO₄)₄·4H₂O hydrate (B1144303) occurs, which upon heating, yields a mixture of cadmium phosphate and cadmium pyrophosphate (Cd₂P₂O₇). wikipedia.org Studies on cadmium extraction kinetics, which can be analogous to formation reactions, show a two-step process: a rapid initial reaction followed by a more gradual phase, with equilibrium being approached over many hours. arabjchem.org

Table 2: Influence of Temperature and Time on Cadmium Phosphate Products

Synthesis Method	Temperature	Time	Resulting Product/Morphology	Reference(s)
Solid-State Reaction	800 °C	Not Specified	Tricadmium phosphate (Cd₃(PO₄)₂)	wikipedia.org
Hydrothermal	180 °C	24 h	Ultralong nanowires of cadmium phosphate hydroxide (Cd₅(PO₄)₃(OH))	mdpi.comnih.gov
Calcination	400 °C	Not Specified	Hierarchical Cd₅(PO₄)₂P₂O₇ (from Cd₅H₂(PO₄)₄·4H₂O precursor)	rsc.org
Aqueous Precipitation	Room Temperature	Not Specified	Cd₅H₂(PO₄)₄·4H₂O hydrate	wikipedia.orgiaea.org
Heating of Hydrate	>300 °C	Not Specified	Mixture of cadmium phosphate and cadmium pyrophosphate (Cd₂P₂O₇)	rsc.orgwikipedia.org

The fabrication of cadmium phosphates with specific nanoscale morphologies, such as nanowires and nanoporous structures, often requires the use of structure-directing agents or templates. These agents control the nucleation and growth of the crystals, guiding them to form anisotropic or porous architectures.

A prime example is the synthesis of ultralong cadmium phosphate hydroxide (Cd₅(PO₄)₃(OH)) nanowires using a hydrothermal method. mdpi.comnih.gov In this process, sodium oleate serves a dual role: it first reacts with the cadmium source to form a cadmium oleate precursor and subsequently acts as a structure-directing agent to guide the one-dimensional growth of the nanowires. mdpi.com The amount of sodium oleate used has a significant impact on the final morphology of the product. mdpi.comresearchgate.net

Ionic liquids can also serve as templates for creating nanostructures. Nanopowder ammonium cadmium phosphate (NPACP) has been synthesized using 1-butyl-3-methyl imidazolium tetraphenylborate, [BMIM][BPh₄], as a template. acs.org This simple, one-step method, which utilizes an ionic liquid with a large anion, is noted to be suitable for scaling up. acs.org

Furthermore, nanoporous materials have been developed using methods like the sol-gel process. Tungsten-doped cadmium zinc phosphate nanoporous materials were synthesized using a sol-gel technique, which resulted in well-ordered nanoparticles with a homogeneous distribution. rsc.orgnih.govresearchgate.net The resulting materials exhibit a mesoporous structure with dual-porosity characteristics, making them promising for applications in energy storage and sensing. rsc.orgnih.govresearchgate.net

Table 3: Use of Templates and Structure-Directing Agents in Cadmium Phosphate Synthesis

Template/Agent	Synthesis Method	Resulting Nanostructure	Precursors	Reference(s)
Sodium Oleate	Hydrothermal	Ultralong Nanowires (Cd₅(PO₄)₃(OH))	CdCl₂, NaH₂PO₄, Sodium Oleate	mdpi.comnih.govresearchgate.net
Ionic Liquid ([BMIM][BPh₄])	Ionic-Liquid-Assisted	Nanopowder (Ammonium Cadmium Phosphate)	Not Specified	acs.org
None specified (Sol-Gel process control)	Sol-Gel	Nanoporous Material (Tungsten-doped Cadmium Zinc Phosphate)	Cadmium and Zinc sources, Triethyl phosphate, Tungsten nitride	rsc.orgnih.govresearchgate.netrsc.org

Advanced Characterization and Structural Elucidation of Cadmium Phosphates

Crystallographic Investigations

Crystallography serves as the cornerstone for determining the three-dimensional structure of cadmium phosphate (B84403) compounds. Through the diffraction of X-rays by the crystalline lattice, precise information about atomic positions, bond lengths, and bond angles can be obtained.

Single crystal X-ray diffraction (SC-XRD) stands as the definitive method for the precise determination of atomic arrangements within a crystal lattice. This technique has been successfully employed to characterize various cadmium phosphate compounds. For instance, single crystals of tricadmium (B15196845) orthophosphate (β-Cd₃(PO₄)₂) have been synthesized via hydrothermal routes, and their structure was determined using SC-XRD. nih.goviucr.org This analysis reveals the exact spatial coordinates of each cadmium, phosphorus, and oxygen atom. nih.goviucr.org

Similarly, the structures of two basic cadmium phosphates, dicadmium orthophosphate hydroxide (B78521) (Cd₂(PO₄)OH) and pentacadmium bis(orthophosphate) tetrakis(hydroxide) (Cd₅(PO₄)₂(OH)₄), were elucidated from single crystals obtained under hydrothermal conditions. iucr.orgresearchgate.netiucr.org For Cd₂(PO₄)OH, the analysis identified an asymmetric unit comprising two cadmium, one phosphorus, and five oxygen sites. iucr.orgiucr.orgnih.gov In the case of Cd₅(PO₄)₂(OH)₄, the asymmetric unit was found to contain five cadmium, two phosphorus, and twelve oxygen sites. iucr.orgnih.gov These studies provide foundational data on bond distances and angles, confirming the high quality of the crystallographic models. nih.gov

PXRD is also crucial in synthetic chemistry to identify products and any potential by-products. For example, in the synthesis of Cd₂(PO₄)OH, PXRD revealed the presence of α-TeO₂ as a side product. iucr.org Likewise, for the Cd₅(PO₄)₂(OH)₄ batch, the technique identified Cd(OH)₂ alongside the desired product. iucr.org The method is also used to characterize materials synthesized through various means, such as the amorphous cadmium phosphate Cd₅H₂(PO₄)₄·4H₂O obtained by a precipitation method, and to compare simulated and experimental diffraction patterns to validate the crystal structure of complex coordination polymers. researchgate.netiaea.org

The combination of single-crystal and powder X-ray diffraction allows for the precise determination of the crystal system, space group, and unit cell parameters, which define the symmetry and dimensions of the repeating unit in the crystal. Different cadmium phosphate compounds exhibit a variety of crystal structures.

For example, β-Cd₃(PO₄)₂ crystallizes in the monoclinic system with space group P2₁/n. nih.goviucr.orgiucr.org In contrast, Cd₅(PO₄)₂(OH)₄ adopts an orthorhombic structure with the space group P2₁2₁2₁. iucr.orgnih.gov Other cadmium phosphates, such as KCd₆P₇O₂₄ and KCd₃P₃O₁₁, crystallize in the monoclinic P2₁/m and orthorhombic Pbcm space groups, respectively. rsc.org These parameters are fundamental for describing the crystal's structure and for comparing it with other known materials.

Table 1: Crystallographic Data for Various Cadmium Phosphate Compounds

Compound	Formula	Crystal System	Space Group	Unit Cell Parameters (Å, °)	Reference
Tricadmium orthophosphate	β-Cd₃(PO₄)₂	Monoclinic	P2₁/n	a = 9.1861, b = 10.3349, c = 21.689, β = 99.575	nih.gov
Potassium Cadmium Phosphate	KCd₆P₇O₂₄	Monoclinic	P2₁/m	a = 5.4887, b = 27.154, c = 6.7732, β = 107.148	rsc.org
Potassium Cadmium Phosphate	KCd₃P₃O₁₁	Orthorhombic	Pbcm	a = 8.2828, b = 9.1660, c = 12.4341	rsc.org
Dicadmium orthophosphate hydroxide	Cd₂(PO₄)OH	Monoclinic	I2/a	-	iucr.orgiucr.org
Pentacadmium bis(orthophosphate) tetrakis(hydroxide)	Cd₅(PO₄)₂(OH)₄	Orthorhombic	P2₁2₁2₁	-	iucr.orgnih.gov

The [PO₄] tetrahedron is a common feature, which can exist as isolated units or polymerize into more complex FBUs such as pyrophosphate ([P₂O₇]) or larger chains and rings. rsc.org In β-Cd₃(PO₄)₂, the structure is built from isolated [PO₄] tetrahedra. nih.goviucr.org In contrast, compounds like KCd₆P₇O₂₄ and KCd₃P₃O₁₁ are notable for containing two different types of P–O FBUs simultaneously, such as [P₂O₇] and [P₃O₁₀] groups. rsc.orgrsc.org

The cadmium ions are typically coordinated by oxygen atoms, forming [CdOₙ] polyhedra with various coordination numbers (n). In β-Cd₃(PO₄)₂, cadmium atoms exhibit two coordination environments, with six atoms located in five-coordinate polyhedra and three atoms in six-coordinate polyhedra. nih.goviucr.org In Cd₅(PO₄)₂(OH)₄, all five distinct cadmium sites are surrounded by six oxygen atoms, forming distorted octahedra ([CdO₆]). nih.govnih.gov These [CdOₙ] polyhedra link with each other and with the phosphate tetrahedra through shared vertices or edges, creating complex three-dimensional frameworks. nih.goviucr.org For example, the structure of Cd₅(PO₄)₂(OH)₄ features corrugated ribbons formed by edge- and vertex-sharing [CdO₆] octahedra, which are then linked by [PO₄] tetrahedra. iucr.orgiucr.orgnih.gov

A powerful aspect of structural analysis is the ability to make quantitative comparisons between synthetic compounds and known minerals, revealing isotypic relationships (having the same structure type). Several cadmium phosphates have been found to adopt the crystal structures of naturally occurring minerals.

A notable example is Cd₂(PO₄)OH, which adopts the triplite [(Mn,Fe)₂(PO₄)F] structure type. iucr.orgiucr.orgnih.gov This is significant because similar M₂(XO₄)OH compounds typically crystallize in the triploidite structure, highlighting a unique structural choice for this specific cadmium phosphate. iucr.org

Another example is Cd₅(PO₄)₂(OH)₄, which is isotypic with the mineral arsenoclasite [Mn₅(AsO₄)₂(OH)₄]. iucr.orgnih.govnih.gov Quantitative comparisons can be made with other compounds in this family, such as those where M = Mn or Co and X = As or V, to understand the subtle structural changes that occur with cation and anion substitution. iucr.org Such comparisons provide valuable insights into the principles of crystal chemistry and can help predict the structures of new materials.

Spectroscopic Characterization Techniques

While crystallography provides a static picture of the atomic arrangement, spectroscopic techniques offer complementary information about the chemical bonding, vibrational modes, and local environments within the structure. Infrared (IR) spectroscopy has been used to characterize cadmium phosphates. In the case of β-Cd₃(PO₄)₂, IR analysis confirms the presence of isolated phosphate tetrahedra in the structure, which is consistent with the findings from X-ray diffraction. nih.goviucr.orgiucr.org The observed vibrational bands can be assigned to specific modes, such as the symmetric and asymmetric P–O stretching and O–P–O bending modes of the PO₄ groups. iucr.org In studies of cadmium invert sodium phosphate glasses, FTIR and NMR spectroscopy have been used to analyze the phosphate network, identifying different phosphate units (Q¹ and Q²) and the formation of non-bridging oxygens upon the addition of cadmium oxide. tandfonline.com

Vibrational Spectroscopy (Fourier Transform Infrared, Raman Spectroscopy) for Molecular Structure and Bonding Elucidation

Vibrational spectroscopy, encompassing Fourier Transform Infrared (FTIR) and Raman spectroscopy, is a powerful tool for elucidating the molecular structure and bonding within cadmium phosphates. These techniques probe the vibrational modes of molecules, providing a fingerprint of the functional groups present.

In the study of cadmium phosphate glasses, FTIR and Raman spectroscopy have been employed to investigate structural characteristics. researchgate.net For instance, in erbium-doped alkali cadmium phosphate glasses, these techniques helped in understanding the structural changes within the glass network. researchgate.net The presence of the (PO₄)³⁻ functional group in sodium cadmium orthophosphate has been confirmed by both FTIR and Raman spectroscopy. researchgate.net The analysis of vibrational spectra allows for the identification of different phosphate groups and their coordination environment within the material. The primary features in the Raman spectra of various phosphate minerals, including those containing cadmium, are the strong symmetric stretching mode (ν₁) of the PO₄³⁻ ions observed between 950–990 cm⁻¹, antisymmetric stretching vibrations (ν₃) in the 1000–1175 cm⁻¹ range, and weaker bands corresponding to bending modes (ν₂) and (ν₄) at 400–500 cm⁻¹ and 550–640 cm⁻¹, respectively. researchgate.net

The following table summarizes the key vibrational modes observed in cadmium phosphate compounds:

Vibrational Mode	Wavenumber Range (cm⁻¹)	Assignment	Reference
ν₁ (symmetric stretching)	950–990	PO₄³⁻	researchgate.net
ν₃ (antisymmetric stretching)	1000–1175	PO₄³⁻	researchgate.net
ν₂ (bending)	400–500	PO₄³⁻	researchgate.net
ν₄ (bending)	550–640	PO₄³⁻	researchgate.net

These vibrational signatures are instrumental in identifying the specific phosphate phases and understanding the local atomic arrangement in cadmium phosphate materials. researchgate.netresearchgate.netresearchgate.net

X-ray Photoelectron Spectroscopy (XPS) for Elemental Chemical States and Surface Composition

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material.

XPS has been utilized to study the surface of cadmium phosphate materials. For example, in the investigation of cadmium sulfide (B99878) (CdS) quantum dots conjugated in a porous phosphate heterostructure, XPS showed a surface S/Cd atomic ratio of 1.09. materials-science.info In studies involving the co-adsorption of cadmium and phosphate on other materials, XPS has been crucial in determining the chemical state of the adsorbed species. For instance, when cadmium and phosphate were co-adsorbed on Al13 pillared montmorillonite, XPS analysis showed a different binding energy for Cd3d in the simultaneous system compared to the single system, suggesting the formation of ternary surface complexes. rsc.org Similarly, in a study of cadmium and phosphate co-adsorption on goethite, XPS was one of the techniques used to elucidate the dominant mechanisms, which included electrostatic adsorption and the formation of ternary complexes. nih.gov

The binding energies of the core level electrons are characteristic of a specific element and its chemical environment. Below is a table indicating the typical binding energy regions for elements of interest in cadmium phosphate analysis.

Element	Core Level	Typical Binding Energy (eV)	Reference
Cadmium	Cd 3d	~405, ~412	rsc.org
Phosphorus	P 2p	~133	rsc.org
Oxygen	O 1s	~531	-
Sulfur	S 2p	~162	materials-science.info

These values can shift depending on the chemical bonding and coordination of the atoms at the surface, providing valuable insights into the surface chemistry of cadmium phosphates.

Photoluminescence Measurements and Spectral Analysis

Photoluminescence (PL) spectroscopy is a non-destructive technique that provides information about the electronic structure and optical properties of materials. It involves the excitation of a material with light, followed by the emission of photons as the material returns to its ground state.

Cadmium phosphate materials, particularly when doped with rare-earth elements or in the form of quantum dots, exhibit interesting photoluminescence properties. For instance, erbium-doped cadmium phosphate glasses have been shown to yield intense green emission upon excitation. researchgate.net Cadmium sulfide (CdS) quantum dots within a porous phosphate heterostructure display fluorescence with a maximum emission intensity at 575 nm. materials-science.info The luminescence properties of cadmium phosphates can also be self-activated. Layered zirconium phosphates containing cadmium have shown unusual photoluminescence in the UV-vis spectral region, which is attributed to a charge transfer mechanism from oxygen to zirconium within the crystal structure. acs.org

The following table summarizes the photoluminescence characteristics of some cadmium-containing phosphate systems:

Material System	Excitation Wavelength (nm)	Emission Peak (nm)	Reference
Er³⁺-doped cadmium phosphate glass	379	545 (Green)	researchgate.net
CdS quantum dots in porous phosphate	-	575	materials-science.info
Layered Zirconium Phosphate with Cadmium	243	300, 380-430, 450-600	acs.org

These photoluminescence properties are highly dependent on the composition, crystal structure, and presence of any dopants or defects in the cadmium phosphate material. researchgate.netmaterials-science.infoacs.org

UV-Visible Spectroscopy for Electronic Transitions and Optical Properties

UV-Visible (UV-Vis) spectroscopy is an analytical technique that measures the absorption of ultraviolet and visible light by a material. This absorption is related to the electronic transitions occurring within the material, providing information about its electronic structure and optical band gap.

In the study of sodium cadmium orthophosphate, UV-Vis absorption bands have been attributed to the charge transfer from oxygen ligands to the central phosphorus atom within the PO₄³⁻ groups. researchgate.net The optical absorbance data can be used to determine the optical band gap of the material using the Kubelka-Munk function. researchgate.net For β-Cd₃(PO₄)₂, the UV-Vis absorption spectrum has been used to determine its band-gap energy. researchgate.net The study of cadmium phosphates has also revealed materials with a wide ultraviolet transparency window, indicating short UV cut-off edges. nih.gov

The table below presents optical property data for a cadmium phosphate compound.

Compound	Wavelength Range (nm)	Key Finding	Reference
Sodium Cadmium Orthophosphate	200-800	Absorption due to charge transfer in PO₄³⁻ groups	researchgate.net
β-Cd₃(PO₄)₂	-	Determination of band-gap energy	researchgate.net
KCd₆P₇O₂₄ and KCd₃P₃O₁₁	-	Wide ultraviolet transparency window	nih.gov

The optical properties determined by UV-Vis spectroscopy are critical for applications in optical devices and photocatalysis.

Microscopic and Morphological Characterization

The physical form and structure of cadmium phosphate materials at the micro- and nanoscale significantly influence their properties and applications. Electron microscopy techniques are indispensable for visualizing and analyzing these features.

Scanning Electron Microscopy (SEM) for Surface Morphology and Nanostructure Analysis

Scanning Electron Microscopy (SEM) is a powerful technique for imaging the surface topography and morphology of materials at high magnifications. It provides detailed information about the shape, size, and arrangement of particles and nanostructures.

SEM has been widely used to characterize various cadmium phosphate materials. For instance, SEM images of cadmium-phosphate crystals have revealed self-assembled, sail-shaped structures. researchgate.net In the synthesis of cadmium phosphate nanopowders, atomic force microscopy (AFM), a related technique, showed the presence of nanosized particles with sizes in the range of 30-60 nm. iaea.org SEM analysis of cadmium phosphate precipitates formed during immobilization studies showed that the crystallinity of the solid decreased with increasing pH. nih.gov Furthermore, when cadmium is co-precipitated with struvite, SEM reveals a roughened surface of the struvite crystals. nih.gov

The morphology of cadmium phosphates can vary significantly depending on the synthesis conditions. The table below summarizes some observed morphologies.

Material	Observed Morphology	Analytical Technique	Reference
Cadmium-Phosphate Crystals	Sail-shaped structures	SEM	researchgate.net
Cadmium Phosphate Nanopowders	Nanosized particles (30-60 nm)	AFM	iaea.org
Cadmium Phosphate Precipitates	Decreased crystallinity with increasing pH	SEM	nih.gov
Struvite with Cadmium Co-precipitation	Roughened crystal surface	SEM	nih.gov

These morphological details are crucial for understanding the formation mechanisms and for tailoring the properties of cadmium phosphate materials for specific applications.

Energy Dispersive X-ray (EDX) Analysis for Elemental Composition Mapping

Energy Dispersive X-ray (EDX) analysis, often coupled with SEM, is a technique used for the elemental analysis or chemical characterization of a sample. It provides information on the elemental composition of the material being imaged.

EDX has been instrumental in confirming the elemental composition of cadmium phosphate materials. In the analysis of cadmium-phosphate crystals, the EDX spectrum confirmed the presence of cadmium and phosphorus. researchgate.net When studying the co-precipitation of cadmium with struvite, EDX can be used to map the distribution of cadmium on the surface of the struvite crystals. Similarly, in the context of cadmium sulfide crystallites formed by bacteria in a phosphate-buffered medium, EDX analysis established that the particles were a combination of cadmium sulfide and cadmium phosphates. nih.gov

The following table provides examples of elemental compositions determined by EDX.

Sample	Detected Elements	Key Finding	Reference
Cadmium-Phosphate Crystals	Cd, P	Confirmation of elemental composition	researchgate.net
Extracellular particles from Klebsiella aerogenes	Cd, S, P, O	Particles are a mix of cadmium sulfide and cadmium phosphates	nih.gov

EDX provides a qualitative and semi-quantitative analysis of the elemental distribution, which is essential for confirming the successful synthesis of the desired cadmium phosphate compound and for understanding the distribution of elements in composite materials.

Thermal Analysis (e.g., Thermogravimetric Analysis) for Thermal Stability Assessment

Thermogravimetric analysis (TGA) is a technique used to evaluate the thermal stability of materials by measuring changes in mass as a function of temperature. researchgate.netacs.org

Studies on cadmium-containing phosphate materials have demonstrated their thermal properties. For instance, TGA of cadmium-doped zinc phosphate (CDZP) crystals revealed a three-stage decomposition process corresponding to the loss of water molecules. aip.org The crystal was found to be stable in its anhydrous phosphate phase above 600°C. aip.org In another study, pure barium phosphate crystals were stable up to 330°C, while cadmium-doped barium phosphate was stable up to 240°C, indicating that the pure crystals were more thermally stable. researchgate.net

Research on lead cadmium phosphate, Pb₂Cd₃(PO₄)₂(P₂O₇), showed that it is thermally stable with almost no weight loss up to 1000°C and melts congruently. tku.edu.tw Similarly, two other cadmium phosphates, KCd₆P₇O₂₄ and KCd₃P₃O₁₁, also exhibited good thermal stability. researchgate.net The introduction of tungsten into cadmium zinc phosphate has been shown to reduce the material's coordinated water content and enhance its thermal stability. rsc.orgrsc.org

The following table details the decomposition stages of a Cadmium Doped Zinc Phosphate (CDZP) crystal. aip.org

Decomposition Phase	Temperature Range (°C)	Weight Loss (%)	Molecules Lost
Phase 1	41 - 99	2.71	0.75 H₂O
Phase 2	99 - 195	6.65	1.75 H₂O
Phase 3	195 - 322	8.85	Remaining coordinated water
This table outlines the thermal decomposition process of a CDZP crystal, including temperature ranges, weight loss percentages, and the corresponding loss of water molecules.

Electronic Structure and Related Optical Property Investigations

First-Principles Studies and Theoretical Calculations of Electronic Band Structure

First-principles calculations, based on density functional theory (DFT), are employed to investigate the electronic structure, bonding, and optical properties of cadmium phosphate materials. aip.orgmdpi.com These theoretical studies provide insights into the relationships between the crystal structure and the material's properties. tku.edu.twresearchgate.net

For the compound Pb₂Cd₃(PO₄)₂(P₂O₇), first-principles studies have been used to clarify the relationship between its electronic structure and optical properties. tku.edu.tw In the case of pyrophosphate crystals with the general formula A₂M(H₂P₂O₇)₂·2H₂O, DFT calculations have revealed complex interactions between the constituent ions, leading to a range of electronic behaviors from metallic to semiconducting. mdpi.com

Theoretical calculations for various cadmium-containing phosphates, such as RbCd(PO₃)₃, have been performed to determine their electronic band structures and the nature of their valence and unoccupied states. ioffe.ru Studies on cadmium arsenate apatites have shown that the substitution of calcium with cadmium can significantly reduce the fundamental band gap. aip.org

Optical Band Gap Determination and Ultraviolet Transparency Window Analysis

The optical band gap is a crucial property of cadmium phosphate materials, influencing their potential applications in optoelectronics. rsc.org This property is often investigated through optical absorption studies. sif.it

For cadmium phosphate glasses, the optical band gap can be tuned by altering the composition. For example, in xCdO–(100 – x)P₂O₅ glasses, the optical band gap was found to decrease with increasing CdO content. researchgate.net The addition of other oxides also affects the band gap. Adding 5% La₂O₃ to a cadmium phosphate binary glass decreased the band gap from 3.45 eV to 3.30 eV. sif.itiaea.org Similarly, increasing the nickel oxide content in cadmium phosphate glasses leads to a decrease in the optical band gap values. researchgate.net In sodium zinc phosphate glasses doped with cadmium oxide, the optical energy gap was found to decrease from 3.42 to 3.14 eV as the CdO content increased. ucv.ro

Some cadmium phosphates exhibit a wide ultraviolet (UV) transparency window. For instance, β-Cd(PO₃)₂ has a cutoff edge below 190 nm, which is significant for a cadmium-based inorganic compound. acs.org The cadmium phosphates KCd₆P₇O₂₄ and KCd₃P₃O₁₁ also show short UV cut-off edges. researchgate.net

The table below shows the effect of composition on the optical band gap of various cadmium phosphate glasses.

Glass Composition	Optical Band Gap (eV)
50% CdO-50% P₂O₅	3.45 sif.itiaea.org
5% La₂O₃-45% CdO-50% P₂O₅	3.30 sif.itiaea.org
Sodium zinc phosphate glass (base)	3.42 ucv.ro
Sodium zinc phosphate glass (with increased CdO)	3.14 ucv.ro
This table illustrates how the optical band gap of cadmium phosphate glasses changes with different compositions.

Non-linear Optical Property Studies

The non-linear optical (NLO) properties of cadmium phosphate materials are of interest for applications in devices like solid-state lasers and optical fibers. researchgate.net The presence of cadmium oxide in phosphate glasses can enhance their non-linear optical behavior. openaccessjournals.com

In cadmium phosphate glasses containing nickel oxide, the non-linear refractive index has been investigated and these glasses are considered to be in the category of non-linear optical materials. researchgate.net The introduction of Cd²⁺ with a d¹⁰ electronic configuration in phosphates can lead to a large birefringence, a key NLO property. acs.org For example, β-Cd(PO₃)₂ possesses a large birefringence of 0.059@1064 nm. acs.org

Phosphate glasses doped with CdSe quantum dots have also been studied for their non-linear optical properties. researchgate.net

Electrochemical Characterization (e.g., Cyclic Voltammetry, Electrochemical Impedance Spectroscopy)

Electrochemical techniques such as cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) are used to characterize the electrochemical properties of cadmium phosphate materials, which are relevant for applications in energy storage and sensors. rsc.orgrsc.orgconsensus.app These methods are often employed to study electron transfer rates and the performance of materials as electrodes. nih.gov

In a study of tungsten-doped cadmium zinc phosphates, CV and EIS were used to test materials with varying tungsten concentrations. rsc.org The experiments were conducted in a mixture of ferro/ferricyanide and KCl as a supporting electrolyte. rsc.org The results identified that a 2.0% tungsten doping level led to improved charge transfer and specific capacitance, indicating its potential for use in supercapacitors. rsc.orgrsc.org Furthermore, a 2.0% W-doped electrode showed excellent performance in hydrogen peroxide sensing. rsc.org

The electrochemical performance of electrodes can be evaluated in different solutions. For instance, characterization is sometimes performed in a phosphate buffer solution containing [Fe(CN)₆]³⁻/⁴⁻, which is a common medium for sensor development. semanticscholar.org

Environmental Geochemistry and Ecotoxicological Implications of Cadmium Phosphates

Sources and Environmental Pathways of Cadmium Contamination Related to Phosphate (B84403) Compounds

The presence and mobility of cadmium in the environment are influenced by both natural and human-induced factors. Understanding these sources and pathways is crucial for assessing the ecotoxicological risks associated with cadmium phosphate compounds.

Geogenic, or natural, sources of cadmium in the environment are primarily linked to the weathering of rocks and minerals that contain cadmium. Cadmium can be found in sulfide (B99878) ores of zinc, lead, and copper, as well as in phosphorites and black shales. The weathering of these materials can release cadmium into soils and aquatic systems. For instance, soils derived from Jurassic oolitic limestone have been found to have high cadmium concentrations due to the parent rock's composition. Similarly, the weathering of black shales, which can be rich in cadmium, is a significant natural source of this heavy metal in some regions.

Anthropogenic, or human-caused, inputs significantly contribute to environmental cadmium contamination. Mining and smelting of non-ferrous metals are major sources, releasing cadmium into the atmosphere, which can then be deposited onto soil and water. Industrial activities such as the production of nickel-cadmium batteries, pigments, and plastics also contribute to cadmium emissions. A significant industrial source of cadmium is the manufacturing of phosphate fertilizers, where cadmium present in the raw phosphate rock is transferred to the final fertilizer product. The combustion of fossil fuels and the incineration of municipal and sewage sludge are other notable anthropogenic pathways for cadmium release into the environment.

Table 1: Anthropogenic Sources and Mean Cadmium Content in Contaminated Soils

Source of Contamination	Mean Cadmium Content (mg/kg)	Maximum Cadmium Content (mg/kg)
Mining and metal industry	37.6	289
Fertilizers, chemicals, petroleum production	0.51	2.13
Textiles	42.0	83.6
Leathers	0.63	1.26
Nonmetallic mineral products	25.8	72.0

This table presents data on cadmium concentrations in soils affected by various industrial activities.

Phosphate fertilizers are a primary and widespread source of cadmium input into agricultural soils. nih.govtandfonline.comresearchgate.net The raw material for these fertilizers, phosphate rock, naturally contains varying concentrations of cadmium. tandfonline.comnih.gov Phosphate rocks of sedimentary origin, which account for the majority of global production, generally have higher cadmium concentrations compared to those of igneous origin. nih.govnih.gov Concentrations of cadmium in phosphate rock can range from less than 1 mg/kg to over 500 mg/kg, depending on its geological source. nih.gov

During the production of phosphoric acid and phosphate fertilizers, a significant portion of the cadmium from the rock is transferred to the final product. nih.gov The long-term and repeated application of these fertilizers leads to the gradual accumulation of cadmium in agricultural soils. tandfonline.comascelibrary.org The rate of accumulation depends on the cadmium concentration in the fertilizer, the application rate, and the removal of cadmium through crop uptake and leaching. tandfonline.com In many agricultural regions, the input of cadmium from phosphate fertilizers is the most significant anthropogenic source. nih.gov

Table 2: Cadmium Concentration in Phosphate Rocks from Various Origins

Origin	Cadmium Concentration (mg/kg)
Florida and North Carolina, USA	5 to 15
Idaho, USA	30 to 300
North Africa (e.g., Morocco)	Up to ~60, with some studies reporting >500

This table illustrates the variability of cadmium content in phosphate rocks based on their geographical origin.

Once in the soil, cadmium can be taken up by plants, entering the food chain. nih.govresearchgate.net This process is known as bioaccumulation. The amount of cadmium accumulated by a plant depends on various factors, including the plant species, soil properties, and the concentration of bioavailable cadmium. acs.org Certain crops, such as leafy vegetables (e.g., spinach, lettuce) and root vegetables (e.g., potatoes), are known to accumulate higher levels of cadmium. researchgate.netresearchgate.net

Cadmium then moves up the food chain as herbivores consume contaminated plants and are, in turn, consumed by carnivores. wur.nl This process is called trophic transfer. wur.nl In aquatic ecosystems, cadmium is absorbed by organisms like phytoplankton and zooplankton, which are then consumed by larger organisms such as fish and crustaceans. wur.nl While some studies suggest that cadmium does not consistently biomagnify (i.e., its concentration does not always increase at successively higher trophic levels), there is evidence of cadmium biomagnification in specific freshwater and marine food webs. unito.ittandfonline.comnih.govmdpi.com For example, studies have shown cadmium enrichment at higher trophic levels in certain aquatic invertebrate and fish communities. unito.ittandfonline.com The accumulation of cadmium in the food chain poses a significant risk to wildlife and human health. nih.govresearchgate.netresearchgate.net

Cadmium Speciation and Mobility in Environmental Matrices

The environmental impact of cadmium is largely determined by its chemical form, or speciation, and its ability to move within soil and water systems. These factors influence its bioavailability and potential for uptake by organisms.

The bioavailability of cadmium in soil is heavily influenced by a range of physicochemical factors. Soil pH is one of the most critical factors; cadmium mobility and bioavailability generally increase as soil pH decreases (becomes more acidic). nih.govresearchgate.net In acidic soils, cadmium tends to exist as the more mobile and bioavailable free cadmium ion (Cd²⁺). researchgate.net Conversely, in alkaline soils, cadmium is more likely to precipitate as insoluble compounds, such as cadmium carbonate or cadmium phosphate, reducing its availability for plant uptake. nih.govresearchgate.net

Soil organic matter also plays a crucial role in cadmium speciation. Organic matter can bind with cadmium, forming stable complexes that can either increase or decrease its mobility and bioavailability depending on the nature of the organic matter. Soluble organic matter can form mobile complexes with cadmium, facilitating its transport through the soil profile. nih.gov On the other hand, solid-phase organic matter can adsorb cadmium, reducing its concentration in the soil solution and thus its availability to plants. Other factors influencing cadmium bioavailability include the presence of other ions that can compete with cadmium for uptake by plants, and the soil's clay content and type, which can affect cadmium adsorption. researchgate.net

The mobility of cadmium in soils is also controlled by its interaction with various mineral and carbonaceous components. Goethite (α-FeOOH), a common iron oxide in many soils, has a high capacity for adsorbing cadmium. nih.govtandfonline.com This adsorption is strongly pH-dependent, with increased adsorption at higher pH levels. tandfonline.comascelibrary.org The presence of other ions, such as calcium (Ca²⁺), can compete with cadmium for adsorption sites on goethite, potentially increasing cadmium's mobility. nih.gov Phosphate can enhance the adsorption of cadmium onto goethite, likely due to electrostatic attraction between the negatively charged phosphate and the positively charged cadmium ion at the mineral surface. wur.nlnih.govwur.nl Desorption of cadmium from goethite can be influenced by organic compounds found in the rhizosphere, such as siderophores and organic acids, which can chelate cadmium and enhance its release. researchgate.net

Graphene oxide, a carbon-based nanomaterial, has also been studied for its interaction with cadmium in soil. Graphene oxide possesses a large surface area and numerous oxygen-containing functional groups, which give it a high adsorption capacity for cadmium. acs.orgunito.it However, the effect of graphene oxide on cadmium bioavailability to plants can be complex. While it can adsorb cadmium, potentially reducing its immediate availability, some studies suggest that it can also increase the exchangeable fraction of cadmium in the soil, which may lead to increased uptake by plants. acs.org The presence of graphene oxide can also influence soil pH, which in turn affects cadmium speciation and mobility. tandfonline.comtandfonline.combohrium.com

Table 3: Factors Influencing Cadmium Adsorption on Goethite and Graphene Oxide

Soil Component	Influencing Factors	Effect on Cadmium Adsorption
Goethite	Increasing pH	Increases adsorption tandfonline.comascelibrary.org
	Presence of competing cations (e.g., Ca²⁺)	Decreases adsorption nih.gov
	Presence of phosphate	Enhances adsorption wur.nlnih.govwur.nl
	Presence of organic acids/siderophores	Can enhance desorption researchgate.net
Graphene Oxide	High surface area and functional groups	High adsorption capacity acs.orgunito.it
	Can alter soil pH	Indirectly affects adsorption and mobility tandfonline.comtandfonline.combohrium.com
	Can increase exchangeable Cd fraction	May increase plant uptake acs.org

This table summarizes the key factors affecting the adsorption and desorption of cadmium on the soil components goethite and graphene oxide.

Formation of Cadmium-Phosphate Complexes and Precipitates in Soil Systems

The interaction between cadmium and phosphate in soil is a critical factor controlling the mobility and bioavailability of cadmium. The application of phosphate fertilizers to agricultural lands can significantly influence these processes. In soil environments, cadmium can form various complexes and precipitates with phosphate, effectively immobilizing it and reducing its uptake by plants.

The primary mechanism for this immobilization is the formation of insoluble cadmium-phosphate compounds, such as cadmium phosphate (Cd₃(PO₄)₂). This precipitation is highly dependent on soil pH. In neutral to alkaline soils, the formation of these precipitates is more favorable, leading to a decrease in the concentration of soluble cadmium in the soil solution. hep.com.cnhep.com.cn However, in acidic soils, the mobility of cadmium can be controlled by the amount of soluble organic matter. hep.com.cn

When phosphate fertilizers are applied to soil, they can induce changes in pH and promote the allocation of cadmium into less available forms. hep.com.cn The addition of phosphate can increase the negative charge of soil particles, which in turn enhances the adsorption of positively charged cadmium ions (Cd²⁺). researchgate.net While direct precipitation of cadmium phosphate minerals may not occur at typical fertilizer application rates, the adsorption of cadmium onto soil particles is a significant immobilization pathway. researchgate.net

It is important to note that the relationship is complex; at low phosphate concentrations, cadmium mobility can sometimes increase due to a decrease in pH and an increase in ionic strength. nih.gov The specific type of phosphate fertilizer also plays a role, as different formulations can have varying effects on soil pH and the formation of soluble cadmium complexes. mdpi.com

Table 1: Factors Influencing Cadmium-Phosphate Formation in Soil

Factor	Effect on Cadmium Immobilization	Mechanism
Soil pH	Increased immobilization at neutral to alkaline pH. hep.com.cnnih.gov	Promotes the precipitation of insoluble cadmium phosphates like Cd₃(PO₄)₂. hep.com.cnresearchgate.net
Phosphate Concentration	Generally increases immobilization, but can increase mobility at low concentrations. nih.govresearchgate.net	High concentrations lead to precipitation; low concentrations can decrease pH and increase ionic strength. nih.gov
Organic Matter	Can form soluble complexes with cadmium, increasing its mobility in acidic soils. hep.com.cn	Complexation with organic acids in the rhizosphere can facilitate plant uptake. hep.com.cnhep.com.cn
Clay Minerals and Oxides	Enhance cadmium sorption. nih.gov	Provides surfaces for ion exchange and inner-sphere complexation. nih.gov

Ecotoxicological Effects and Biological Impacts of Cadmium Exposure

Cadmium is a non-essential and toxic heavy metal that can have severe ecotoxicological effects on living organisms. researchgate.net Its toxicity stems from its ability to disrupt numerous biological processes at the cellular and molecular level, leading to a range of adverse health effects. mdpi.com

Molecular and Cellular Mechanisms of Cadmium Toxicity in Living Organisms

Cadmium exerts its toxic effects through a variety of molecular and cellular mechanisms. It is known to induce oxidative stress, cause DNA damage, trigger programmed cell death (apoptosis) and autophagy, and interfere with cellular signaling pathways. mdpi.comtandfonline.com

A primary mechanism of cadmium toxicity is the induction of oxidative stress. Although cadmium itself is a non-redox metal, meaning it cannot directly generate reactive oxygen species (ROS), it indirectly causes an imbalance between the production of ROS and the antioxidant defense systems of the cell. mdpi.comnih.gov

Cadmium can displace essential redox-active metals like iron and copper from proteins, increasing their free intracellular concentration and potentially leading to Fenton-like reactions that generate highly reactive hydroxyl radicals. mdpi.com It also depletes cellular antioxidants, most notably glutathione (B108866) (GSH), by binding to its sulfhydryl groups. tandfonline.comnih.gov Furthermore, cadmium can inhibit the activity of antioxidant enzymes such as superoxide (B77818) dismutase, catalase, and glutathione peroxidase, further compromising the cell's ability to neutralize ROS. nih.govnih.gov The mitochondria are a significant site of cadmium-induced ROS production, as cadmium can disrupt the electron transport chain. mdpi.comnih.gov This overproduction of ROS leads to damage of cellular components, including lipids, proteins, and DNA. nih.govnih.gov

Cadmium is classified as a human carcinogen. nih.govwww.gov.uk Its carcinogenic effects are closely linked to its ability to induce DNA damage and interfere with DNA repair mechanisms. nih.govmedsci.org The oxidative stress induced by cadmium is a major contributor to this DNA damage, causing single- and double-strand breaks and oxidative lesions to DNA bases. nih.govharvard.edu

While direct interaction of cadmium with DNA is minimal, it indirectly impacts genomic stability. nih.gov Cadmium has been shown to inhibit various DNA repair pathways, including base excision repair and mismatch repair. tandfonline.comnih.gov This inhibition of DNA repair can lead to the accumulation of mutations and genomic instability, which are hallmarks of cancer. nih.govmedsci.org For instance, cadmium can inhibit the binding of proteins essential for recognizing DNA damage. nih.gov

Cadmium can induce both apoptosis (programmed cell death) and autophagy in cells. oup.comnih.gov The induction of these processes is a key aspect of its cytotoxicity. The relationship between cadmium-induced autophagy and apoptosis is complex, with autophagy sometimes acting as a pro-survival mechanism at low cadmium concentrations and a pro-death mechanism at higher concentrations. oup.comoup.com

The induction of apoptosis by cadmium often involves the mitochondrial pathway. mdpi.com Cadmium-induced oxidative stress can lead to mitochondrial dysfunction, characterized by a decrease in the mitochondrial membrane potential and the release of pro-apoptotic factors into the cytoplasm. proquest.com This triggers a cascade of events involving caspases, a family of proteases that execute the apoptotic program. proquest.com

Cadmium also triggers autophagy, a cellular process involving the degradation of cellular components within lysosomes. nih.gov The signaling pathways for both cadmium-induced autophagy and apoptosis can be mediated by an increase in intracellular calcium levels. oup.comproquest.com This elevation in calcium can activate various downstream signaling molecules that lead to either autophagy or apoptosis. proquest.com

Cadmium can significantly disrupt cellular signaling pathways by altering protein phosphorylation, a key mechanism for regulating protein function. mdpi.com It can interfere with the activity of kinases and phosphatases, the enzymes that add and remove phosphate groups from proteins, respectively.

One of the major signaling pathways affected by cadmium is the Mitogen-Activated Protein Kinase (MAPK) pathway. nih.govjst.go.jp Cadmium exposure can lead to the activation of stress-activated protein kinases (SAPKs) such as JNK and p38 MAPK. nih.gov The activation of these pathways is often associated with the cellular response to stress and can lead to apoptosis. nih.gov

Table 2: Summary of Molecular and Cellular Effects of Cadmium

Effect	Key Mechanisms
Oxidative Stress	Indirect generation of ROS, depletion of glutathione, inhibition of antioxidant enzymes. tandfonline.commdpi.comnih.gov
DNA Damage	Induction of single- and double-strand breaks, inhibition of DNA repair pathways. nih.govharvard.edu
Apoptosis	Mitochondrial dysfunction, caspase activation, involvement of calcium signaling. mdpi.comproquest.com
Autophagy	Triggered by cellular stress, regulated by calcium signaling, complex interplay with apoptosis. oup.comproquest.com
Protein Phosphorylation and Signaling	Activation of MAPK pathways (JNK, p38), interference with NF-κB and p53 pathways. nih.govnih.gov

Inhibition of Cellular Respiration and Enzyme Activity

Cadmium, a non-essential heavy metal, significantly impairs cellular respiration and enzyme function. Its toxicity often stems from its ability to bind to sulfhydryl (-SH) groups in enzymes, deforming their active sites and rendering them inactive chesci.com. Cadmium ions can disrupt mitochondrial processes, which are central to cellular energy production.

In mitochondria, cadmium has been shown to inhibit the electron transport chain (ETC), thereby impeding cellular respiration. Specifically, it can interfere with the function of Complex I and Complex III of the ETC nih.govfrontiersin.org. This interference disrupts the electron flow, leading to a reduction in ATP synthesis and an increase in the production of reactive oxygen species (ROS) nih.govfrontiersin.orgresearchgate.net. The accumulation of ROS can, in turn, cause oxidative stress and damage to cellular components, including lipids, proteins, and DNA researchgate.net. Studies on rat heart mitochondria have demonstrated that cadmium chloride acts as a potent inhibitor of pyruvate-malate-supported respiration, with a determined 50% inhibitory dose (ID50) of 4.2 µM nih.gov. This inhibition of mitochondrial respiration suggests a potential mechanism for the cardiotoxic effects of cadmium exposure nih.gov.

Furthermore, cadmium is a potent inhibitor of various enzymes. It has been identified as a strong inhibitor of PPM phosphatases, such as PPM1A and PPM1G, by targeting their M1 metal ion binding site nih.gov. By inhibiting these phosphatases, cadmium can disrupt critical signaling pathways within the cell, including the MAPK and AKT signaling pathways nih.gov. Additionally, cadmium exposure can suppress the activity of key antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT), which are crucial for cellular defense against oxidative stress nih.gov. This suppression further exacerbates the cellular damage caused by ROS. Cadmium can also inhibit Ca2+ pumps by interacting with their thiol groups, leading to impaired calcium homeostasis nih.gov.

Table 1: Effect of Cadmium Chloride on Rat Heart Mitochondrial Respiration

Compound
Parameter
Value
Reference
Cadmium Chloride
ID50 for State 3 Respiration
4.2 µM
[ nih.gov(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH8lBnQlgfxsshGWV5UYxl1mWWo2xq8aspZMPohAv6EXYuP9_aczwZzVF59Kcw_QS4YgH6k7C0L0STXOVQRXkNMx4ztmAk9DoacYQc41ElqIdn8f3IsDz_tp03BvAEdKEycpkI%3D)]
Sodium Atractyloside
ID50 for State 3 Respiration
1.8 µM
[ nih.gov(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH8lBnQlgfxsshGWV5UYxl1mWWo2xq8aspZMPohAv6EXYuP9_aczwZzVF59Kcw_QS4YgH6k7C0L0STXOVQRXkNMx4ztmAk9DoacYQc41ElqIdn8f3IsDz_tp03BvAEdKEycpkI%3D)]
Potassium Cyanide
ID50 for State 3 Respiration
16 µM
[ nih.gov(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH8lBnQlgfxsshGWV5UYxl1mWWo2xq8aspZMPohAv6EXYuP9_aczwZzVF59Kcw_QS4YgH6k7C0L0STXOVQRXkNMx4ztmAk9DoacYQc41ElqIdn8f3IsDz_tp03BvAEdKEycpkI%3D)]

Physiological and Biochemical Responses in Plants under Cadmium Stress

Alterations in Plant Growth, Photosynthesis, and Transpiration

Photosynthesis is particularly sensitive to cadmium toxicity cas.cz. Cadmium interferes with this vital process through multiple mechanisms. It can lead to a decrease in chlorophyll (B73375) content, disrupt the ultrastructure of chloroplasts, and impair the efficiency of the photosystem II (PSII) electron transport chain mdpi.com. Furthermore, cadmium can inhibit the activity of key enzymes involved in carbon fixation, such as Ribulose-1,5-bisphosphate carboxylase/oxygenase (RuBisCO) mdpi.com. These disruptions collectively result in a reduced net photosynthetic rate mdpi.commdpi.comcas.czmdpi.com. Studies on soybean have shown that cadmium stress significantly suppresses the net photosynthetic rate mdpi.com.

Transpiration, the process of water movement through a plant and its evaporation from aerial parts, is also negatively affected by cadmium. Cadmium-induced stress can lead to stomatal closure, which in turn reduces the transpiration rate and stomatal conductance mdpi.comcas.czmdpi.com. In soybean, exposure to cadmium resulted in a significant reduction in the transpiration rate mdpi.com.

Table 2: Impact of Cadmium on Soybean Seedling Growth and Photosynthesis

Cadmium Concentration (µM)
Root Biomass Reduction (%)
Shoot Biomass Reduction (%)
Net Photosynthetic Rate
Transpiration Rate
Reference
50
32
21
Decreased
Decreased
[ cas.cz(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQELuUCnHuJstKSsAfhWDGy3VFmTJiYHFH87oEy-IB1lmM_RlStbLNJVxlQSMP_pQu6W2Cor3l7m7j-hA5YOhgSzGvVW8rUMoJyI4RfB14Cx76XpPoAlk9aQHFwZJfPXWWhu0zlXigq6WA%3D%3D)]
100
47
29
Decreased
Decreased
[ cas.cz(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQELuUCnHuJstKSsAfhWDGy3VFmTJiYHFH87oEy-IB1lmM_RlStbLNJVxlQSMP_pQu6W2Cor3l7m7j-hA5YOhgSzGvVW8rUMoJyI4RfB14Cx76XpPoAlk9aQHFwZJfPXWWhu0zlXigq6WA%3D%3D)]

Activation of Antioxidant Defense Systems

To counteract the oxidative stress induced by cadmium, plants activate a complex antioxidant defense system. This system comprises both enzymatic and non-enzymatic components that work to scavenge reactive oxygen species (ROS) and protect cellular structures from oxidative damage. The primary enzymatic antioxidants include superoxide dismutase (SOD), catalase (CAT), and peroxidase (POD) mdpi.com.

Upon exposure to cadmium, the activities of these antioxidant enzymes are often enhanced as a defense response. For example, in soybean plants under cadmium stress, the application of phosphorus was found to significantly enhance the activities of SOD, POD, and CAT mdpi.com. This suggests that adequate phosphorus nutrition can bolster the plant's ability to cope with cadmium-induced oxidative stress. Similarly, in rice, cadmium stress leads to the upregulation of antioxidant enzyme activities to mitigate oxidative injury mdpi.com.

However, the response of the antioxidant system can vary depending on the plant species, the concentration of cadmium, and the duration of exposure. While low levels of cadmium may stimulate antioxidant enzyme activity, high concentrations can lead to the inhibition of these enzymes, overwhelming the plant's defense capacity and resulting in cellular damage mdpi.com.

Detoxification Mechanisms (e.g., Phytochelatins)

A primary mechanism for cadmium detoxification in plants is the chelation of cadmium ions by specific ligands, followed by their sequestration into vacuoles, which isolates the toxic metal from sensitive cellular components. Phytochelatins (PCs) are a family of cysteine-rich peptides that play a central role in this process mdpi.com.

The synthesis of phytochelatins is induced by the presence of heavy metal ions, with cadmium being a particularly strong inducer mdpi.com. These peptides are enzymatically synthesized from glutathione (GSH) by the enzyme phytochelatin (B1628973) synthase (PCS) mdpi.com. Once synthesized, phytochelatins bind to cadmium ions in the cytosol, forming stable cadmium-phytochelatin complexes. These complexes are then transported into the vacuole, effectively removing free cadmium ions from the cytoplasm and reducing their toxicity mdpi.comresearchgate.net.

The importance of phytochelatins in cadmium detoxification is highlighted by studies on mutants deficient in phytochelatin synthase. These mutants exhibit hypersensitivity to cadmium, demonstrating the crucial role of PCs in protecting plant cells from cadmium-induced damage mdpi.com. The synthesis of these sulfur-containing compounds is a demand-driven process, with cadmium exposure leading to an increased synthesis of phytochelatins in both roots and shoots nih.govresearchgate.netresearchgate.net.

Interactions with Essential Plant Nutrients (e.g., Phosphorus, Zinc, Calcium, Nitrogen)

Cadmium's interaction with essential plant nutrients is a critical aspect of its ecotoxicology. These interactions can be either antagonistic, where the presence of one element inhibits the uptake or translocation of the other, or synergistic.

Zinc: Cadmium and zinc are chemically similar divalent cations, which leads to competitive interactions for uptake and transport systems in plants tandfonline.comresearchgate.netmdpi.comnih.gov. Generally, an increased concentration of zinc in the soil can reduce the uptake and translocation of cadmium in plants due to this competition tandfonline.comresearchgate.netnih.gov. This antagonistic relationship suggests that ensuring adequate zinc nutrition can be a strategy to reduce cadmium accumulation in crops. However, under certain conditions, synergistic effects have also been reported, where high levels of zinc in combination with cadmium can exacerbate oxidative stress nih.gov.

Calcium: Calcium can also have an antagonistic effect on cadmium uptake. Due to their similar ionic radii, calcium and cadmium ions can compete for binding sites on root cell walls and for transport across cell membranes mdpi.comnih.gov. Supplementing with calcium can, therefore, reduce cadmium accumulation in plants mdpi.comnih.govresearchgate.net.

Nitrogen: The form of nitrogen available to plants can influence cadmium uptake. Some studies suggest that ammonium-based fertilizers may increase cadmium bioavailability and uptake, while nitrate-based fertilizers might have the opposite effect nih.gov.

Effects on Microbial Communities and Enzyme Activity in Environmental Systems

Soil enzyme activities are often used as sensitive indicators of soil health and can be significantly affected by heavy metal contamination nih.govmdpi.com. Cadmium can inhibit the activity of various soil enzymes, including urease, protease, and phosphatase mdpi.comresearchgate.net. This inhibition occurs because cadmium ions can bind to the active sites of enzymes or denature the enzyme protein, thus impairing their function hep.com.cn. The reduction in enzyme activity can slow down crucial biogeochemical processes like nitrogen and phosphorus cycling frontiersin.orgicm.edu.pl.

Interestingly, some studies have reported a "hormesis" effect, where low concentrations of cadmium can stimulate the activity of certain soil enzymes, while higher concentrations are inhibitory mdpi.com. For example, a study observed hormesis in urease, denitrification enzyme, dehydrogenase, and alkaline phosphatase activities at 24 hours of exposure to low doses of cadmium mdpi.com. The response of soil microbial communities and enzyme activities to cadmium contamination is complex and depends on factors such as the concentration of cadmium, soil properties, and the duration of exposure.

Table 3: Effect of Cadmium on Soil Enzyme Activities

Enzyme
Effect of Cadmium Contamination
Reference
Urease
Inhibition at high concentrations, potential for hormesis at low concentrations.
[ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFQoXa6o3FHN56VRAmrjE2Y-5nZ0kAf1DN0K0Mwwx851SXJu2mCDen5LZjU2k0NfPeyqnT_IzyZ8va2JpnDR7LRHfHb1DLHllVmpSfOEAEM-MQ_q37kCfL58ZvZc8DhZbnf_4t_)][ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH72DOaEYX6KownoOOgzKdx4ugIS0phczFRlVFZDETYo2Uz0uJCLR_02O0XCJAQi0zN6TkPc6yzJIvAkL0Q83INBJ9g-KNQyn-7C762WSdfej_OnzeWTor8aBj61aZy96GdtQ%3D%3D)]
Protease
Inhibition.
[ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFQoXa6o3FHN56VRAmrjE2Y-5nZ0kAf1DN0K0Mwwx851SXJu2mCDen5LZjU2k0NfPeyqnT_IzyZ8va2JpnDR7LRHfHb1DLHllVmpSfOEAEM-MQ_q37kCfL58ZvZc8DhZbnf_4t_)]
Catalase
Variable effects, can be inhibited.
[ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFQoXa6o3FHN56VRAmrjE2Y-5nZ0kAf1DN0K0Mwwx851SXJu2mCDen5LZjU2k0NfPeyqnT_IzyZ8va2JpnDR7LRHfHb1DLHllVmpSfOEAEM-MQ_q37kCfL58ZvZc8DhZbnf_4t_)]
Phosphatase
Inhibition.
[ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFQoXa6o3FHN56VRAmrjE2Y-5nZ0kAf1DN0K0Mwwx851SXJu2mCDen5LZjU2k0NfPeyqnT_IzyZ8va2JpnDR7LRHfHb1DLHllVmpSfOEAEM-MQ_q37kCfL58ZvZc8DhZbnf_4t_)][ researchgate.net(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFTSqk8ocPuqUTqBgrhgsemAXZopT2SJ5PtpFDqExOD4IJ6AYy7tM9kwyQtmKOJmnJ2Cwbr6O5nbpIeId3DBEqLq5fVd4cgo3YUqzrP6UFZBYHqGQaHvIGeAOtDeNR4Xh9_I2zYno6pC1o7nTpdFbq1IXWHWkKirKqVSIJtoNzsYc5ROsEwKEdUupOLVoFogyyat_aiGMY9ejxWAvTe8jAd6dfvLAGfspTvhKJhJFOuHA9RsFSm2nhFbuoOCJaqUfnCdcShdg9lBTNZBoEARM_uDKVj9fbUxsEFGcqDGdggMFDMXoss1_9rn81-mfdY9Dx5-eHfKwuEFyGvRxkoSJYqQak2z3kay4Fc)]
Denitrification enzyme
Potential for hormesis at low concentrations.
[ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH72DOaEYX6KownoOOgzKdx4ugIS0phczFRlVFZDETYo2Uz0uJCLR_02O0XCJAQi0zN6TkPc6yzJIvAkL0Q83INBJ9g-KNQyn-7C762WSdfej_OnzeWTor8aBj61aZy96GdtQ%3D%3D)]
Dehydrogenase
Potential for hormesis at low concentrations.
[ mdpi.com(https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH72DOaEYX6KownoOOgzKdx4ugIS0phczFRlVFZDETYo2Uz0uJCLR_02O0XCJAQi0zN6TkPc6yzJIvAkL0Q83INBJ9g-KNQyn-7C762WSdfej_OnzeWTor8aBj61aZy96GdtQ%3D%3D)]

Remediation Strategies for Cadmium Contamination Leveraging Phosphate Chemistry

Phosphate-Induced Immobilization and Passivation of Cadmium in Contaminated Media

The in-situ immobilization of cadmium in contaminated soils and other media using phosphate-based materials is a widely studied remediation technique. This approach aims to reduce the bioavailability and mobility of cadmium by converting it into more stable, less soluble forms, thereby mitigating its risk to ecosystems and human health. The primary mechanisms involve the precipitation of cadmium-phosphate minerals and enhanced adsorption onto soil particles.

Mechanisms of Cadmium-Phosphate Mineral Precipitation (e.g., Cd₃(PO₄)₂ formation)

The application of phosphate (B84403) to cadmium-contaminated soil can lead to the formation of insoluble cadmium-phosphate minerals, effectively locking the cadmium in a non-bioavailable form. The primary mechanism is the precipitation of cadmium phosphate, most notably as Cd₃(PO₄)₂. This process is governed by the chemical equilibrium in the soil solution. When phosphate is added, the concentration of phosphate ions (PO₄³⁻) increases, leading to the supersaturation of cadmium phosphate minerals and their subsequent precipitation.

The formation of cadmium phosphate precipitates is highly dependent on the soil's pH. In acidic conditions (pH < 5.00), the formation of Cd₅H₂(PO₄)₄·4H₂O has been observed. nih.gov As the pH approaches neutrality (around 7.00), a mixture of cadmium phosphates, including Cd(H₂PO₄)₂, Cd₃(PO₄)₂, and Cd₅H₂(PO₄)₄·4H₂O, can be formed. nih.gov In alkaline conditions (pH > 8.50), the formation of amorphous cadmium phosphates is more likely. nih.gov

Evaluation of Different Phosphate Material Types and Application Rates for Cadmium Reduction

The effectiveness of cadmium immobilization varies significantly with the type of phosphate material used and its application rate. A range of phosphate sources, from commercial fertilizers to chemical reagents, have been evaluated for their efficacy.

Phosphate Material	Efficacy in Cadmium Reduction	Observations
Dipotassium Phosphate (K₂HPO₄)	High	Most effective in reducing plant-available cadmium due to a significant increase in soil pH and negative charge. nih.govuest.grciheam.org
Monopotassium Phosphate (KH₂PO₄)	Moderate to High	Significantly decreases extractable cadmium concentrations with increasing application rates. nih.govuest.grciheam.org
Fused Phosphate (FP)	Moderate	Decreases extractable cadmium with increasing application rates. uest.grciheam.org
Calcium Dihydrogen Phosphate (Ca(H₂PO₄)₂·H₂O)	Moderate	Decreases extractable cadmium with increasing application rates. uest.grciheam.org
Diammonium Phosphate (DAP)	Variable	Can increase cadmium extractability at low application rates but decreases it at higher rates. acs.org
Fused Superphosphate (B1263860) (FSP)	Variable	Can increase cadmium extractability at low application rates (<400 mg P kg⁻¹). nih.govgoogle.com Very high application rates are needed to decrease extractability. ciheam.org
Rock Phosphate (RP)	Low	Shows little to no effect on reducing cadmium extractability. nih.govuest.grciheam.org
Calcium Magnesium Phosphate (CMP)	High	Particularly effective at low application rates (75 mg P kg⁻¹), alleviating soil acidification and reducing available cadmium. researchgate.net

This table is interactive. Users can sort columns to compare different phosphate materials.

Application rates are a critical factor. Low application rates of some fertilizers, like Fused Superphosphate (FSP) and Diammonium Phosphate (DAP), can paradoxically increase the extractability of cadmium. nih.govciheam.org For instance, FSP applied at rates up to 400 mg P kg⁻¹ was found to increase NH₄OAc extractable cadmium. ciheam.orgscispace.com Higher application rates are generally more effective for immobilization. Studies have investigated rates ranging from 75 mg P kg⁻¹ to as high as 1600 mg P kg⁻¹. uest.grresearchgate.netciheam.org Research has shown that at a low application rate (75.0 mg P kg⁻¹), all tested phosphate fertilizers could passivate cadmium, with Calcium Magnesium Phosphate (CMP) being the most effective. researchgate.net However, at a higher rate of 150 mg P kg⁻¹, the immobilization effect diminished or even reversed for some fertilizers. researchgate.net This highlights the importance of optimizing the application rate based on the specific soil conditions and the type of phosphate material being used.

Role of Soil Amendments (e.g., Biochar, Goethite-Modified Biochar) in Enhancing Phosphate Efficacy

The efficacy of phosphate-based remediation can be significantly enhanced by the co-application of soil amendments like biochar and goethite-modified biochar. These materials can work synergistically with phosphates to further reduce cadmium bioavailability.

Biochar: The combined application of biochar and phosphate fertilizers has been shown to be more effective in immobilizing cadmium than the application of either amendment alone. uest.gr Biochar contributes to an increase in soil pH and provides a porous structure with a large surface area, which enhances the adsorption of both phosphate and cadmium ions. uest.grbohrium.com This leads to a greater reduction in the exchangeable fraction of cadmium in the soil and promotes its conversion to more stable, residual forms. ciheam.orggoogle.com

For instance, a study combining corn straw biochar (5 g kg⁻¹) and calcium superphosphate (1 g kg⁻¹) resulted in a 46.26% decrease in cadmium content in cabbage shoots compared to the control. uest.gr This combined treatment also led to a significant increase in the residual cadmium fraction in the soil. uest.gr The mechanisms behind this synergy include the increased availability of phosphate for precipitation reactions with cadmium and the enhanced adsorption capacity provided by the biochar. uest.grresearchgate.net

Goethite-Modified Biochar: Goethite, an iron oxyhydroxide, can be used to modify biochar to create a highly effective adsorbent for heavy metals. Goethite-modified biochar (GMB) combines the high surface area and porosity of biochar with the strong affinity of goethite for heavy metals. Research has demonstrated that GMB exhibits a significantly enhanced adsorption capacity for cadmium compared to unmodified biochar. semanticscholar.org

The combination of goethite-modified biochar with phosphate-solubilizing bacteria has also been explored as a novel remediation strategy. semanticscholar.org In this system, the GMB acts as a carrier for the bacteria, which in turn can release phosphate from less available forms in the soil, promoting the in-situ precipitation of cadmium phosphate. Batch experiments have shown that a GMB-bacteria co-system possesses excellent adsorption performance for cadmium. semanticscholar.org

Adsorption-Based Removal of Cadmium Using Phosphate-Functionalized Materials

Beyond in-situ immobilization, phosphate chemistry is also central to the development of advanced adsorbent materials for the ex-situ removal of cadmium from contaminated water. By functionalizing various substrates with phosphate groups, materials with high selectivity and capacity for cadmium adsorption can be created.

Development of Novel Adsorbents (e.g., Modified Zeolites, Graphene Oxide Composites)

Recent research has focused on the development of novel adsorbents by modifying existing materials like zeolites and graphene oxide with phosphate functionalities to enhance their cadmium removal capabilities.

Modified Zeolites: Zeolites are naturally occurring or synthetic aluminosilicate (B74896) minerals with a porous structure that makes them effective ion exchangers. Their natural capacity for heavy metal adsorption can be significantly improved through modification. While various modifications exist, phosphate-functionalization is a promising avenue. The introduction of phosphate groups onto the zeolite surface can increase the number of active binding sites for cadmium ions. The primary removal mechanisms are thought to be ion-exchange, co-precipitation, and complexation. acs.org Studies on modified zeolites, such as those treated with layered double hydroxides, have shown high removal efficiencies for cadmium, exceeding 98%. scispace.com

Graphene Oxide Composites: Graphene oxide (GO) is a two-dimensional material with a high specific surface area and abundant oxygen-containing functional groups, making it an excellent candidate for an adsorbent. The adsorption capacity of GO for cadmium is significant, with reported maximum capacities as high as 265.8 mg/g. google.com The interaction is strong, primarily occurring through surface complexation and electrostatic attraction. whiterose.ac.uk

To create more robust and efficient adsorbents, GO can be incorporated into composite materials. For example, composites of GO with silica (B1680970) sand have been developed for use in fixed-bed column systems for continuous water treatment. acs.org The functional groups on the GO surface provide the primary sites for cadmium adsorption. While not always explicitly functionalized with phosphate, the inherent oxygen-containing groups can act in a similar manner to bind metal ions. Furthermore, composites of cadmium oxide nanoparticles with graphene have been synthesized and have shown excellent sorption capacities for other heavy metals like lead, suggesting potential for cadmium removal as well. chemscene.com

Ion Exchange Resins for Cadmium Extraction from Phosphoric Acid Solutions

The production of wet-process phosphoric acid (WPA) often results in a product contaminated with heavy metals, including cadmium, which originates from the phosphate rock. Ion exchange resins offer a viable technology for the selective removal of cadmium from these highly acidic and complex solutions.

Various types of commercial and novel ion exchange resins have been investigated for this purpose. The selection of an appropriate resin depends on its selectivity for cadmium over other cations present in the phosphoric acid, its stability in the corrosive acidic environment, and its regeneration efficiency.

Resin Type	Functional Group	Performance in Cadmium Extraction from Phosphoric Acid
Purolite S957	Aminophosphonic	Tested for cadmium removal. nih.gov
Amberlite 200	Strong Acid Cation	Showed the highest affinity for Cd(II) sorption in initial screenings and was effective in dynamic conditions. uest.gr
Lewatite TP260	Thiourea	A thiourea-based resin suitable for cadmium removal. google.com
Purolite S940	Aminomethylphosphonic	Found to have promising sorption/elution behavior for uranium, with potential applicability to other heavy metals. ciheam.org
MTC1600H	Sulfonic	Demonstrated high sorption capacity, good selectivity for cadmium over iron, and excellent desorption ability. nih.gov
MTS9570	Phosphonic/Sulfonic	Showed good cadmium desorption but was less effective for iron. nih.gov
Diphonix	Sulfonic and gem-diphosphonic	Investigated for the sorption of Cd(II) from phosphoric acid solutions. acs.org

This table is interactive. Users can sort columns to compare different ion exchange resins.

Solvent-impregnated resins (SIRs) are another class of materials used for this application. These are created by impregnating a porous polymeric support with a liquid extractant that is selective for the target metal ion. For instance, resins impregnated with organophosphorus extractants like Cyanex 301 have shown high affinity for cadmium in concentrated phosphoric acid solutions. acs.org Similarly, Cyanex 302 has been used to prepare SIRs for cadmium removal. researchgate.net

The efficiency of these resins can be affected by the presence of other ions, such as iron(III) and copper(II), which can compete for active sites. acs.org Pre-treatment steps, such as the reduction of these interfering ions, can significantly improve the cadmium extraction efficiency. acs.org Regeneration of the resins is typically achieved using strong acids, such as hydrochloric acid or sulfuric acid, which strip the adsorbed cadmium, allowing for the reuse of the resin. nih.govuest.gr

Solvent Extraction Techniques for Cadmium Removal from Industrial Phosphoric Acid

The purification of wet-process phosphoric acid (WPA) is a critical step in producing fertilizers with low cadmium content. Solvent extraction, also known as liquid-liquid extraction, is a prominent technique employed for this purpose. This method involves the use of an organic solvent, immiscible with the phosphoric acid, to selectively remove cadmium ions.

Various organic extractants have been investigated for their efficacy in cadmium removal. Amine-based extractants, such as the tertiary amine Alamine 336, have demonstrated high efficiency. researchgate.net In batch tests, a solution containing 1% (vol) Alamine 336 and 1.5% (vol) iso-dodecanol in kerosene (B1165875) achieved a cadmium extraction rate of 74 ± 2.54%. researchgate.net Even after 20 cycles of recycling the organic phase, the average cadmium extraction remained high at 68.57%. researchgate.net

Organophosphorus compounds are another class of effective extractants. Solvents like tributyl phosphate (TBP), di-(2-ethylhexyl) phosphoric acid (D2EHPA), and trioctylphosphine (B1581425) oxide (TOPO) have been studied, with TOPO in kerosene showing the best results for cadmium extraction from phosphoric acid. researchgate.net The presence of chloride ions in the solution has been found to enhance the extraction process. researchgate.net Factors such as the concentration of the extractant and the phosphoric acid also influence the extraction efficiency. researchgate.net

Challenges in solvent extraction include the potential for the formation of stable emulsions and the co-extraction of other elements. The cost and potential environmental impact of the organic solvents are also significant considerations for industrial-scale applications.

Extractant System	Diluent	Cadmium Extraction Efficiency	Reference
1% Alamine 336 + 1.5% iso-dodecanol	Kerosene	74 ± 2.54% (batch)	researchgate.net
Trioctylphosphine oxide (TOPO)	Kerosene	High (enhanced by Cl⁻)	researchgate.net
Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Kerosene	Studied for Cd extraction	researchgate.net

Bioremediation Approaches Involving Phosphate Interactions

Bioremediation offers an environmentally friendly alternative for managing cadmium contamination. These techniques utilize biological processes, often enhanced by phosphate interactions, to reduce the bioavailability and toxicity of cadmium in the environment.

Application of Phosphate-Solubilizing Bacteria for Cadmium Remediation

Phosphate-solubilizing bacteria (PSB) play a crucial role in enhancing the remediation of cadmium-contaminated soils. These microorganisms can dissolve insoluble phosphates in the soil, making phosphorus more available to plants. This process can indirectly influence cadmium mobility and uptake.

One mechanism involves the production of low molecular weight organic acids by PSB, which can chelate cadmium ions, thereby increasing their bioavailability for phytoextraction by certain plants. mdpi.com For instance, studies have shown that inoculation with Bacillus megaterium can significantly increase the accumulation of cadmium in plants like Brassica juncea and Abutilon theophrasti by up to two-fold. nih.gov This enhanced uptake is attributed to the increased bioavailability of cadmium in the soil due to the action of the bacteria. nih.gov

Conversely, some PSB can contribute to the immobilization of cadmium. The release of soluble phosphate by PSB can lead to the precipitation of insoluble and biologically unavailable cadmium-phosphate compounds, such as Cd₃(PO₄)₂. mdpi.com The bacterium Klebsiella aerogenes M2 has been shown to reduce cadmium uptake in wheat by inducing cadmium phosphate precipitation and enhancing the immobilization of cadmium by the plant's cell walls. mdpi.com

Phosphate-Solubilizing Bacteria	Plant Species	Effect on Cadmium	Mechanism
Bacillus megaterium	Brassica juncea, Abutilon theophrasti	Enhanced phytoextraction	Increased Cd bioavailability
Klebsiella aerogenes M2	Wheat	Reduced uptake	Induced Cd phosphate precipitation

Phytoremediation Strategies Enhanced by Phosphate Amendment

Phytoremediation, the use of plants to remove pollutants from the environment, can be enhanced by the application of phosphate amendments. The interaction between phosphate and cadmium in the soil-plant system is complex and can lead to either immobilization or enhanced uptake of cadmium, depending on various factors such as soil pH, the type of phosphate amendment, and the plant species.

The addition of phosphate to soil can decrease the bioavailability of cadmium by promoting the formation of insoluble cadmium phosphate precipitates. mdpi.com This immobilization reduces the amount of cadmium available for plant uptake. However, the effect of phosphate amendment on cadmium uptake is not always straightforward. Some studies have shown that the application of certain phosphate fertilizers can increase the concentration of cadmium in crops. For instance, the use of diammonium phosphate and calcium magnesium phosphate fertilizer has been correlated with increased cadmium levels in lettuce. researchgate.net

Conversely, other research indicates that phosphate application can mitigate the toxic effects of cadmium on plants by enhancing their antioxidant enzyme activities and reducing cadmium absorption in both roots and shoots. mdpi.com The effectiveness of phosphate amendments in phytoremediation is therefore highly dependent on the specific soil conditions and the agricultural practices employed.

Industrial Approaches for Cadmium Reduction in Phosphate Fertilizers

The primary source of cadmium in agricultural soils is often the application of phosphate fertilizers derived from phosphate rock that naturally contains cadmium. nih.gov Therefore, reducing the cadmium content in these fertilizers is a key strategy for mitigating soil contamination.

Purification Processes for Wet-Process Phosphoric Acid (e.g., Sulfide (B99878) Precipitation)

Wet-process phosphoric acid (WPA) is the main intermediate in the production of most phosphate fertilizers. Several purification methods are employed to remove cadmium from WPA.

Sulfide precipitation is a common method where a source of sulfide ions, such as sodium sulfide (Na₂S) or hydrogen sulfide (H₂S), is added to the phosphoric acid. bme.hu This causes the cadmium to precipitate as insoluble cadmium sulfide (CdS), which can then be removed by filtration. The efficiency of this process is influenced by factors such as temperature and the concentration of the sulfide reagent. bme.hu

Co-crystallization is another technique that removes cadmium during the production of phosphoric acid. Cadmium has a high affinity for anhydrite calcium sulfate (B86663) and can be co-crystallized within it. fertiliser-society.org By carefully controlling process parameters like sulfate excess and solids content, a very low level of cadmium can be achieved in the final concentrated acid. fertiliser-society.org

Ion exchange has also been explored for cadmium removal. This involves passing the phosphoric acid through a column containing a resin that selectively adsorbs cadmium ions. uest.gr The resin can then be regenerated, and the cadmium recovered.

Selection and Utilization of Low-Cadmium Phosphate Rock Sources

The most direct approach to reducing cadmium in phosphate fertilizers is to use phosphate rock with a naturally low cadmium content. rasayanjournal.co.in The cadmium concentration in phosphate rock varies significantly depending on its geological origin.

Igneous phosphate rocks , which are formed from the cooling of magma, generally have very low cadmium concentrations, often less than 5 ppm. rasayanjournal.co.inballance.co.nz In contrast, sedimentary phosphate rocks , formed from the accumulation of organic and inorganic materials on the seabed, typically have higher and more variable cadmium content. rasayanjournal.co.inballance.co.nz Over 80% of the world's phosphate rock production comes from sedimentary sources. ballance.co.nz

Therefore, selecting phosphate rock from igneous deposits or from sedimentary sources with known low cadmium levels is a critical and effective strategy for producing low-cadmium phosphate fertilizers. hep.com.cn This approach, however, is subject to the availability and economic feasibility of accessing these low-cadmium rock sources.

Phosphate Rock Type	Origin	Typical Cadmium Content
Igneous	Solidification of magma	Low (< 5 ppm)
Sedimentary	Accumulation of marine sediments	Higher and more variable

Manufacturing Process Modifications to Minimize Cadmium Transfer

The production of phosphoric acid via the wet process inevitably introduces impurities present in the phosphate rock, with cadmium being one of the most significant due to its toxicity. researchgate.net The majority of cadmium from the phosphate ore is transferred into the wet-process phosphoric acid (WPA), which is a primary component in fertilizer production. mdpi.com Consequently, modifications to the manufacturing process are crucial to minimize the transfer of cadmium into the final fertilizer products. These strategies primarily leverage phosphate and sulfate chemistry to either prevent cadmium from solubilizing or to remove it from the acid post-production.

A important strategy involves the co-precipitation of cadmium with calcium sulfate (gypsum), a byproduct of the reaction between phosphate rock and sulfuric acid. fertiliser-society.org Cadmium has a notable affinity for the anhydrite and hemihydrate forms of calcium sulfate over the dihydrate form. fertiliser-society.org By carefully controlling process parameters such as the excess of sulfate in the reaction and the solids content, the co-crystallization of cadmium within the calcium sulfate matrix can be significantly enhanced. fertiliser-society.org This effectively sequesters the cadmium in the solid gypsum phase, which is then filtered off, resulting in a phosphoric acid with a substantially lower cadmium concentration. fertiliser-society.org

Recent advancements in process technology, such as the DA-HF (Double Crystallization-Single Filtration) process, have been developed to optimize this co-crystallization effect without the need for costly additives. fertiliser-society.orgprayon.com This technology adapts existing equipment and modifies process parameters to promote the elimination of cadmium from the phosphoric acid. prayon.com For instance, a post-treatment of the acid after filtration can bring it within the required specifications to achieve a low cadmium level. prayon.com One patented process describes manufacturing a low-cadmium phosphoric acid by mixing raw acid with concentrated sulfuric acid to achieve a specific sulfate concentration, then adding phosphate rock to precipitate calcium sulfate particles that bind cadmium ions, which are subsequently filtered out at a high temperature. google.comwipo.int

Another approach focuses on the precipitation of cadmium as a sulfide. This involves the addition of reagents like sodium hydrosulfide (B80085) (NaHS) to the phosphoric acid. researchgate.net The sulfide ions react with dissolved cadmium ions (Cd²⁺) to form insoluble cadmium sulfide (CdS), which can then be removed from the acid. Research has shown that an increase in the sulfur to cadmium molar ratio enhances the precipitation of cadmium sulfide. researchgate.net However, the efficiency of this method can be negatively impacted by increases in temperature and the concentration of the phosphoric acid. researchgate.net

Solvent extraction is another widely employed technique for cadmium removal from WPA. researchgate.net This method uses an organic solvent containing an extractant that selectively binds with cadmium ions. For example, amine-based extractants like Alamine 336 have demonstrated high efficiency in removing cadmium from phosphoric acid. researchgate.net The cadmium is transferred from the aqueous phosphoric acid phase to the organic phase, which is then separated. One study reported a cadmium extraction of 74% under optimal conditions using a solution containing Alamine 336. researchgate.net

Furthermore, ion exchange methods have been investigated for WPA purification. uest.gr This involves passing the acid through a resin bed that selectively captures cadmium ions. Certain commercial ion-exchange resins, such as Amberlite 200, have shown a high affinity for sorbing Cd(II) ions from phosphoric acid solutions. uest.gr Studies indicate that such resins can be effectively used for multiple cycles of purification and regeneration. uest.gr

The table below summarizes the effectiveness of various manufacturing process modifications for cadmium removal from wet-process phosphoric acid.

Technology	Method	Key Parameters/Reagents	Reported Cadmium Removal Efficiency
Co-crystallization	Co-precipitation with Calcium Sulfate	Sulfate excess, solids content, temperature	Can achieve <1 ppm Cd in concentrated acid fertiliser-society.org
Sulfide Precipitation	Precipitation	Sodium Hydrosulfide (NaHS), Sulfur/Cd²⁺ molar ratio	Efficiency improves with increased S/Cd ratio researchgate.net
Solvent Extraction	Liquid-liquid extraction	Alamine 336, Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Up to 98.58% extraction achieved in some studies researchgate.net
Ion Exchange	Sorption	Amberlite 200 ion-exchange resin	>80% efficiency over multiple cycles uest.gr
Flotation	Flotation with collector agent	Dithiophosphoric acid esters, reduction of Fe³⁺ to Fe²⁺	Degree of removal increases with lower Fe³⁺ content google.com

The choice of a specific cadmium removal technology often depends on a variety of factors, including the initial cadmium concentration in the phosphate rock, economic viability, and the desired purity of the final phosphoric acid product. rasayanjournal.co.in Many of these technologies require significant capital investment and can increase operational costs, which has historically slowed their widespread adoption at an industrial scale. However, with increasing environmental regulations on heavy metal content in fertilizers, the implementation of these manufacturing process modifications is becoming increasingly critical. researchgate.net

Advanced Applications of Cadmium Phosphates in Materials Science and Technology

Energy Storage Systems

The demand for efficient and sustainable energy storage solutions has propelled research into novel materials. Cadmium phosphate-based materials are being investigated for their potential in next-generation energy storage devices, particularly supercapacitors, due to their promising electrochemical properties.

Supercapacitor Applications and Electrochemical Performance Optimization

Cadmium phosphate (B84403) compounds are gaining attention as electrode materials for supercapacitors, which are devices that store energy via electrostatic charge accumulation or through fast surface redox reactions (pseudocapacitance). Metal phosphates, in general, are considered an emerging class of materials for supercapacitors due to their potential for high specific capacitance and ionic conductivity, facilitated by their often porous structures researchgate.netresearchgate.net.

Recent research has focused on enhancing the electrochemical performance of cadmium phosphate-based materials. One significant strategy involves doping with other elements to improve properties like charge transfer and specific capacitance. A study on tungsten-doped cadmium zinc phosphates (CZWP) demonstrated that an optimal doping level can significantly boost performance . Electrochemical characterization using cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) identified that a 2.0% tungsten doping level resulted in improved charge transfer and a higher specific capacitance, confirming its suitability for supercapacitor applications . While not exclusively cadmium phosphate, this research highlights a promising path for optimizing related materials. Other transition metal phosphates, such as those of cobalt and nickel, have also shown exceptional quasi-capacitive performance, suggesting a broad potential for this class of materials in energy storage researchgate.netmedwinpublishers.com.

Development of Nanoporous Cadmium Phosphate Materials for Energy Storage

The development of nanostructured materials is a key strategy for creating high-performance supercapacitors, as they offer benefits like larger surface area, enhanced structural stability, and increased diffusion rates researchgate.netnih.gov. Nanoporous cadmium phosphate materials are being specifically designed to maximize these advantages for energy storage.

A study investigating tungsten-doped cadmium zinc phosphate (CdO-ZnO-P2O5) successfully synthesized nanoporous materials using a sol-gel method nih.gov. Analysis using Brunauer–Emmett–Teller (BET) revealed a material with a moderate specific surface area, a mesoporous structure, and dual-porosity characteristics . These features are highly desirable for energy storage as they provide a large surface area for electrochemical reactions and efficient pathways for ion transport. Scanning Electron Microscopy (SEM) showed well-ordered nanoparticles with a homogeneous distribution, which was further enhanced by the tungsten doping nih.gov. The creation of these nanoporous structures is a critical step in harnessing the full potential of cadmium phosphates for advanced energy storage systems nih.gov.

Catalysis and Reaction Engineering

Cadmium phosphate serves as a catalyst in certain industrial chemical reactions, where its surface properties can accelerate reaction rates and improve selectivity towards desired products chemiis.com. A notable example is its use in combination with other elements to form highly specialized catalysts.

Cadmium-Calcium-Phosphate Catalysts for Specific Industrial Processes (e.g., Acetaldehyde (B116499) Synthesis)

A key industrial application of cadmium phosphate is in the formulation of Cadmium-Calcium-Phosphate (CCP) catalysts used for the synthesis of acetaldehyde sryahwapublications.come3s-conferences.orgsryahwapublications.com. This process typically involves the vapor-phase hydration of acetylene (B1199291), where an acetylene-vapor mixture is passed through a catalyst bed at high temperatures sryahwapublications.com.

The CCP catalyst is used in industrial production, for example, at JSC "NAVOIYAZOT" in Uzbekistan sryahwapublications.come3s-conferences.org. The catalyst facilitates the conversion of acetylene to acetaldehyde under specific operating conditions. Research has been conducted to develop and optimize the technology for producing these catalysts, which are characterized by high activity and selectivity sryahwapublications.com. The typical physical and mechanical properties required for these catalysts are detailed in the table below.

Property	Requirement
Appearance	Cylindrical tablets, light gray
Cadmium Oxide (CdO) mass fraction	Not specified in detail
Bulk density (g/cm³)	Not specified in detail
Mechanical strength ( kg/cm ²)	Not specified in detail

This table is illustrative of the types of properties specified for industrial catalysts like CCP, based on technical standards mentioned in the research. sryahwapublications.com

The catalyst, often designated as CCP-C, operates at temperatures between 340-380 °C and pressures of 0.2-0.7 kgf/cm² sryahwapublications.com. The service life of the catalyst is a critical factor, with reboots required every 3-6 months, prompting research into recycling the spent catalyst to recover valuable components sryahwapublications.com.

Exploration of Catalytic Activities and Reaction Mechanisms

The catalytic activity of the Cadmium-Calcium-Phosphate (CCP) system in acetaldehyde synthesis is central to its industrial utility. The process involves the hydration of acetylene, a reaction that requires a catalyst to proceed efficiently e3s-conferences.org. The CCP catalyst's role is to facilitate the addition of water to the acetylene molecule.

Studies have explored the synthesis of the catalyst itself, using methods like precipitating a catalyst mass from hydroxides and salts of cadmium and calcium in the presence of phosphate ions sryahwapublications.com. The reaction mechanism on the catalyst surface is complex, but it is understood that the specific composition and structure of the CCP catalyst create active sites that promote the desired chemical transformation. Researchers have also investigated separating active cadmium oxide from spent CCP catalysts to prepare new, highly efficient catalysts. For instance, new catalysts (designated BCC-1 through BCC-9) were prepared, with the BCC-7 catalyst showing a high efficiency of 65.7% in acetaldehyde synthesis e3s-conferences.org. This indicates that the catalytic activity is strongly linked to the presence and state of cadmium oxide within the phosphate matrix.

Optoelectronic Devices and UV Transparent Materials

The optical properties of cadmium phosphates, particularly their behavior when interacting with ultraviolet (UV) light, make them candidates for use in optoelectronic devices and specialized transparent materials. Materials with a wide band gap are often transparent to a broad spectrum of light and can be used in applications ranging from protective coatings to active components in electronic devices.

Research into cadmium phosphate glass has provided insights into its optical properties. A study on a glass composed of 50% CdO and 50% P2O5 estimated its optical band gap energy to be 3.45 eV sif.it. Another investigation into hierarchical cadmium phosphate microspheres, specifically Cd₅H₂(PO₄)₄·4H₂O and Cd₅(PO₄)₂P₂O₇, found wide band gap energies of 5.56 eV and approximately 5.00 eV, respectively . Such high band gaps are indicative of transparency in the visible and near-UV regions.

The introduction of dopants can tune these optical properties. For example, adding lanthanum oxide to cadmium phosphate glass was found to reduce the optical band gap sif.it. Similarly, a study on tungsten-doped cadmium zinc phosphates noted that doping caused a shift in the bandgap and an increase in optical electronegativity, highlighting the material's potential in optoelectronics . The ability to function as a UV-eliminating material is another potential application, as demonstrated by cadmium-doped phosphate glass systems designed to act as bandpass filters researchgate.net. These properties are crucial for developing materials that can be integrated into optoelectronic devices, where controlling the transmission and absorption of light is essential mdpi.comresearchgate.netmdpi.com.

Compound/Material	Composition	Estimated Optical Band Gap (eV)	Potential Application
Cadmium Phosphate Glass	50% CdO-50% P2O5	3.45	UV Transparent Material
Lanthanum-Cadmium-Phosphate Glass	5% La2O3-45% CdO-50% P2O5	3.30	Tunable Optical Material
Cadmium Phosphate Hydrate (B1144303)	Cd₅H₂(PO₄)₄·4H₂O	5.56	UV Photocatalysis
Cadmium Pyrophosphate Phosphate	Cd₅(PO₄)₂P₂O₇	~5.00	UV Photocatalysis
Tungsten-doped Cadmium Zinc Phosphate	CdO-ZnO-P2O5-W	Shifted by doping	Optoelectronics

Design and Development of Cadmium Phosphate-Based Optoelectronic Materials

Cadmium phosphates, particularly in their glassy form, are gaining interest for their potential in optoelectronic applications. These materials possess a unique combination of properties, including high ultraviolet (UV) transparency, low dispersion, and a high refractive index when compared to traditional silicate (B1173343) glasses. The structure and properties of cadmium phosphate glasses can be systematically altered by varying their composition, specifically the ratio of cadmium oxide (CdO) to phosphorus pentoxide (P₂O₅).

Cadmium phosphate-based glasses have been utilized as host matrices for the growth of semiconductor quantum dots, such as cadmium selenide (CdSe). researchgate.net Furthermore, colloidal nanocrystals of related compounds like cadmium phosphide (Cd₃P₂) have been synthesized and shown to have tailorable properties for use in optoelectronic devices. researchgate.net The ability to engineer the band-gap energy in such materials is crucial for their application in devices that require specific light absorption and emission properties. researchgate.net The inherent semiconducting properties and the ability to tune the optical band gap make cadmium phosphate glasses a subject of ongoing research for the development of novel optoelectronic components. researchgate.net

Wide Ultraviolet Transparency Window Materials

A significant area of development for cadmium phosphates is in the field of nonlinear-optical (NLO) materials, particularly those that require a wide transparency window in the ultraviolet (UV) spectrum. Materials that are transparent deep into the UV range are essential for applications in laser technology and other photonic devices.

Recent research has led to the synthesis of new cadmium phosphates that exhibit these desirable optical properties. Through high-temperature solution methods, researchers have successfully grown crystals of novel compounds such as KCd₆P₇O₂₄ and KCd₃P₃O₁₁. Spectral analyses of these compounds confirm that they possess short UV cut-off edges, meaning they are transparent to a broad range of UV light. Theoretical calculations have been employed to understand the relationship between their electronic structures and their observed optical properties. Both materials also demonstrate good thermal stability, which is a critical characteristic for components used in high-power laser systems.

The development of these materials addresses a key challenge in the field, which has historically focused on alkali-metal or alkali-earth-metal phosphate systems that often yield weaker NLO responses. By incorporating a transition metal with a d¹⁰ electron configuration, like cadmium, into the phosphate crystal structure, it is possible to design new UV NLO materials that combine a high second-harmonic generation (SHG) efficiency with the essential short cutoff edges required for advanced optical applications.

Biomedical Research and Bio-inspired Applications

Design of Cadmium(II) Complexes as Mimics of Organophosphate Pesticide Degrading Enzymes and Metallo-β-Lactamases

The bio-inspired design of synthetic molecules that can replicate the function of natural enzymes is a significant field of chemical research. Cadmium(II) complexes have been successfully designed to mimic the catalytic activity of certain metalloenzymes, specifically those capable of degrading organophosphate pesticides and β-lactam antibiotics.

Researchers have synthesized cadmium(II) complexes using specialized ligands to create synthetic molecules that act as functional mimics of phosphoesterase and metallo-β-lactamase enzymes. Functional studies on these complexes are conducted using substrates like bis(2,4-dinitrophenyl)phosphate (BDNPP) to assess phosphatase activity and nitrocefin for β-lactamase activity.

The kinetic parameters of these enzyme mimics have been quantified, providing insight into their catalytic efficiency.

Kinetic Parameters of Cadmium(II) Complex Enzyme Mimics

Complex	Enzyme Mimic Activity	Substrate	K_M (mM)	k_cat (s⁻¹)
Cd(II) with CO₂EtH₃L1	Phosphoesterase	BDNPP	9.4 ± 2.1	9.4 x 10⁻³ ± 0.2 x 10⁻³
Cd(II) with CO₂EtHL2	Phosphoesterase	BDNPP	10.1 ± 3.4	9.7 x 10⁻³ ± 2.7 x 10⁻³
Cd(II) with CO₂EtH₃L1	β-Lactamase	Nitrocefin	0.11 ± 0.03	1.39 x 10⁻² ± 3 x 10⁻³

These findings highlight the potential of designing cadmium complexes for bioremediation purposes, specifically for the breakdown of harmful organophosphate pesticides.

Nanofibrous Scaffolds in Tissue Engineering (focused on cadmium phosphate glass systems)

Nanofibrous scaffolds are artificial structures that mimic the natural extracellular matrix (ECM), providing support for cell adhesion, growth, and differentiation in tissue engineering applications. nih.gov Phosphate-based glasses are particularly promising materials for these scaffolds due to their biocompatibility and controllable degradation profiles. semanticscholar.org The chemical composition of these glasses can be tailored to match the mineral phase of bone, making them suitable for orthopedic applications. hilarispublisher.com

Cadmium phosphate glass systems possess properties that make them candidates for exploration in this field. The composition of these glasses can be adjusted to control their physical and chemical properties, such as their dissolution rate. researchgate.net Studies on binary cadmium phosphate glasses show that increasing the cadmium oxide (CdO) content increases the dissolution rate of the glass. researchgate.net This tunable degradation is a critical feature for tissue engineering scaffolds, which should ideally degrade at a rate that matches the formation of new tissue.

The fabrication of phosphate-based glasses into various geometries, including fibers, is a key step in creating scaffolds. semanticscholar.org While the direct fabrication of nanofibrous scaffolds specifically from cadmium phosphate glass systems is an emerging area of research, the established properties of both phosphate glasses and cadmium phosphate compositions suggest a potential pathway. The ability to control the degradation rate and the inherent biocompatibility of phosphate-based materials are advantageous for creating temporary templates for tissue regeneration. The general process involves creating fibers from the glass material, which can then be formed into a porous, non-woven mat that provides the necessary physical structure for cells to inhabit and form new tissue. nih.gov

Future Research Directions and Emerging Paradigms for Cadmium Phosphate Research

Multiscale Modeling and Computational Simulations of Cadmium Phosphate (B84403) Systems

Future research on cadmium phosphate will increasingly rely on multiscale modeling and computational simulations to provide a deeper understanding of its behavior at various levels. These computational approaches are essential for elucidating the molecular-level interactions that govern the macroscopic properties and environmental fate of cadmium phosphate.

Molecular Dynamics (MD) simulations are poised to be a critical tool in this area. By simulating the movement of individual atoms and molecules, MD can reveal the dynamics of cadmium and phosphate ions in aqueous solutions. This includes studying the solvation of these ions and the initial stages of nucleation and growth of cadmium phosphate precipitates. For instance, MD simulations can help understand how water molecules arrange around cadmium and phosphate ions, a crucial step in the formation of solid phases. Research has already employed MD to investigate the interaction of cadmium ions with other molecules, providing a foundation for more complex simulations involving phosphate. nih.govlammpstube.com

First-principles molecular dynamics simulations , which are based on quantum mechanics, offer a higher level of accuracy for studying the adsorption of cadmium(II) complexes on mineral surfaces. cambridge.orgresearchgate.net These simulations can provide detailed insights into the bonding mechanisms and geometries of cadmium phosphate species at the interface of clay minerals and other soil components. This is vital for predicting the mobility and bioavailability of cadmium in the environment.

The development of reactive force fields (ReaxFF) will enable the simulation of chemical reactions within cadmium phosphate systems. This is particularly important for understanding the dissolution and precipitation processes under varying environmental conditions, such as changes in pH and the presence of other ions. While ReaxFF has been developed for binary phosphate glasses, its application to cadmium phosphate systems remains a promising area for future research. nih.gov

At a larger scale, these molecular-level insights can be integrated into continuum models to predict the transport and fate of cadmium phosphate in soils and aquatic systems. By bridging the gap between molecular interactions and macroscopic observations, multiscale modeling will be instrumental in developing more accurate risk assessments and effective remediation strategies for cadmium contamination.

Integration of Multi-Omics Approaches in Ecotoxicological Studies of Cadmium-Phosphate Interactions

The ecotoxicological impact of cadmium and its interaction with phosphate is a complex issue that requires a holistic understanding of biological responses at multiple molecular levels. The integration of various "omics" technologies—genomics, transcriptomics, proteomics, and metabolomics—is an emerging paradigm that promises to unravel the intricate mechanisms of cadmium-phosphate toxicity. nih.govufz.de

Multi-omics studies can provide a comprehensive picture of how organisms respond to cadmium exposure in the presence of phosphate. For example, such studies on plants have shown that cadmium stress significantly alters protein phosphorylation, a key regulatory mechanism in cellular signaling. mdpi.com Integrating phosphoproteomics with transcriptomics and metabolomics can identify the specific signaling pathways and metabolic processes that are perturbed by cadmium and how phosphate levels might modulate these responses. mdpi.com

Proteomic and metabolomic analyses have been successfully used to investigate the molecular responses of plants and aquatic organisms to cadmium exposure. nih.govfrontiersin.org These studies have identified changes in proteins and metabolites related to energy metabolism, oxidative stress, and apoptosis. frontiersin.org Future research will focus on applying these techniques specifically to cadmium-phosphate interactions to understand how phosphate influences cadmium-induced toxicity at the molecular level. For instance, in the presence of phosphate, cadmium can form insoluble precipitates, which may alter its bioavailability and subsequent toxic effects. mdpi.com Multi-omics can help elucidate how these changes in bioavailability translate to altered molecular responses in exposed organisms.

The integration of multi-omics data presents both opportunities and challenges. The heterogeneity of data from different omics platforms requires sophisticated bioinformatics tools and statistical methods for effective integration and interpretation. nih.gov Developing standardized protocols for multi-omics studies in ecotoxicology will be crucial for ensuring data quality and comparability across different studies.

Future research in this area will likely focus on:

Identifying sensitive biomarkers of cadmium-phosphate co-exposure.

Elucidating the molecular mechanisms of cadmium detoxification and tolerance in the presence of phosphate.

Developing predictive models of toxicity based on multi-omics data.

These integrated approaches will be instrumental in developing more accurate environmental risk assessments and for informing regulatory decisions regarding cadmium and phosphate levels in the environment. ufz.de

Development of Sustainable Synthesis and Recycling Methodologies for Cadmium Phosphates

The development of sustainable and environmentally friendly methods for the synthesis and recycling of cadmium phosphates is a critical area of future research, driven by the need to mitigate the environmental impact of cadmium.

Sustainable Synthesis Methods

Green synthesis approaches are gaining prominence as they offer eco-friendly alternatives to conventional chemical methods. These methods utilize biological materials or environmentally benign reagents. For instance, plant extracts have been successfully used as reducing and stabilizing agents for the synthesis of cadmium and cadmium oxide nanoparticles. umsida.ac.idbiointerfaceresearch.com This approach avoids the use of toxic chemicals and reduces energy consumption. Similarly, the use of microorganisms in the biogenic synthesis of cadmium sulfide (B99878) nanoparticles has been shown to be a biocompatible and economically viable route. nih.gov Future research will likely explore the use of various biological templates and green reagents for the controlled synthesis of cadmium phosphate nanomaterials with specific morphologies and properties.

Another sustainable approach involves the use of waste materials as precursors. For example, recycled eggshells have been used as a calcium source for the synthesis of carbonated hydroxyapatite (B223615), which can be used for the removal of cadmium from wastewater. mdpi.com This not only provides a low-cost starting material but also contributes to a circular economy.

Hydrothermal methods, which use water as a solvent at elevated temperatures and pressures, also offer a green route for the synthesis of cadmium phosphate materials, such as ultralong nanowires of cadmium phosphate hydroxide (B78521). mdpi.com

Recycling and Remediation Methodologies

Effective recycling and remediation techniques are essential for managing cadmium-contaminated materials and environments.

Phytoremediation is an environmentally friendly and cost-effective technology that uses plants to remove, stabilize, or degrade contaminants from soil and water. nih.govmdpi.com Hyperaccumulator plants, which can absorb and accumulate high concentrations of heavy metals, are of particular interest for the phytoextraction of cadmium. nih.gov Research is ongoing to enhance the efficiency of phytoremediation through various strategies, including the use of soil amendments and plant growth-promoting bacteria. dntb.gov.ua

Bioremediation utilizes microorganisms to detoxify or remove pollutants. Heavy metal-resistant microbes can act as biosorbents for the removal of cadmium from contaminated resources. bohrium.com Phytostimulation, a technique that enhances microbial activity in the root zone of plants, can further boost the effectiveness of bioremediation. nih.govdntb.gov.ua

Chemical extraction methods are also being developed for the removal of cadmium from phosphate ores and fertilizers. Washing phosphate ore with chelating agents like Na2EDTA has shown promise in extracting cadmium. bibliotekanauki.pl Similarly, solvent-impregnated resins are being investigated for the removal of cadmium from phosphoric acid. researchgate.net

Thermal treatment of raw phosphate materials can also be employed to remove cadmium. By heating the material in a controlled atmosphere, cadmium can be volatilized and subsequently captured. google.com

The disposal of cadmium-containing waste is another critical aspect. The most common treatment process involves the alkaline precipitation of cadmium as hydroxide, followed by disposal in a secure landfill. nih.gov

Future research will focus on optimizing these sustainable synthesis and recycling methodologies to make them more efficient, cost-effective, and scalable for industrial applications.

Novel Functional Material Design and Performance Enhancement through Doping and Composite Formation

The design of novel functional materials based on cadmium phosphate is a rapidly advancing field with potential applications in catalysis, phosphorescence, and environmental remediation. Enhancing the performance of these materials can be achieved through strategies such as doping and the formation of composites.

Doping of Cadmium Phosphates

Doping involves the intentional introduction of impurities into a material to alter its physical or chemical properties. In the context of cadmium phosphates, doping can be used to enhance their catalytic activity, luminescence, or adsorption capacity. For instance, the substitution of calcium ions with cadmium ions in hydroxyapatite structures has been studied, which can lead to changes in the material's structural properties. mdpi.com Future research could explore the doping of cadmium phosphates with various metal ions to create materials with tailored functionalities.

Cadmium Phosphate Composites

The formation of composites, where cadmium phosphate is combined with other materials, is another effective strategy for performance enhancement. For example, biochar-supported iron phosphate nanoparticles have been shown to be effective in the in-situ immobilization of cadmium in soil. researchgate.net The biochar acts as a support material, enhancing the stability and dispersibility of the iron phosphate nanoparticles.

Cadmium phosphate-based materials can also be used as precursors for the synthesis of other functional materials. For example, ultralong nanowires of cadmium phosphate hydroxide can be converted into ultralong cadmium sulfide (CdS) nanowires through a sulfidation reaction. mdpi.com CdS is a well-known semiconductor with applications in photocatalysis and optoelectronics. The synthesis of CdS nanoparticles and their use in photocatalysis is an active area of research. nih.govmdpi.comresearchgate.net

Nanomaterials and Photocatalysis

The synthesis of cadmium phosphate nanomaterials is of particular interest due to their high surface-area-to-volume ratio, which can lead to enhanced reactivity. mdpi.com These nanomaterials can be synthesized using various methods, including green synthesis approaches. umsida.ac.idbiointerfaceresearch.comnih.gov

Cadmium phosphate-based materials, particularly those converted to cadmium sulfide, have potential applications as photocatalysts for the degradation of organic pollutants and for other environmental applications. mdpi.com The efficiency of these photocatalysts can be further improved by modifying them with noble metals or by forming composites with other semiconductor materials.

Future research in this area will focus on:

The development of new synthetic routes for doped cadmium phosphates and their composites.

The systematic investigation of the relationship between the structure and properties of these materials.

The exploration of their applications in areas such as catalysis, sensing, and environmental remediation.

Interactive Table of Doping and Composite Formation Strategies:

Strategy	Material System	Potential Application
Doping	Cadmium-doped hydroxyapatite	Biomaterials, adsorbents
Composite Formation	Biochar-supported iron phosphate	Soil remediation
Precursor Conversion	Cadmium phosphate hydroxide to CdS	Photocatalysis, electronics

Policy and Regulatory Framework Development for Environmental Management of Cadmium in Phosphate Cycles

The environmental management of cadmium in phosphate cycles is a critical issue that necessitates the development of robust policy and regulatory frameworks at national and international levels. The primary source of cadmium in many agricultural systems is the application of phosphate fertilizers, which can contain cadmium as a natural impurity from the phosphate rock used in their production. europa.euepa.gov

European Union Regulations

The European Union has been at the forefront of regulating cadmium content in phosphate fertilizers. The Regulation (EU) 2019/1009 sets a harmonized standard for cadmium in phosphate fertilizers for the EU market. rasayanjournal.co.infao.org Initially, a limit of 60 mg of cadmium per kg of P2O5 was established, with proposals for a progressive reduction to 40 mg/kg and eventually 20 mg/kg. rasayanjournal.co.intheparliamentmagazine.eu However, the implementation of these stricter limits has been a subject of debate, with concerns raised about the potential economic impact on the fertilizer industry and the security of phosphate supply. rasayanjournal.co.in The regulation aims to follow the "as low as reasonably achievable" (ALARA) principle and the "stand still principle," which means the maximum allowable limit should not lead to further accumulation of cadmium in agricultural soils. researchgate.netagrinfo.eu

International Standards

International bodies such as the Codex Alimentarius Commission, a joint initiative of the Food and Agriculture Organization (FAO) and the World Health Organization (WHO), play a crucial role in setting international food standards to protect consumer health. ipcinfo.orgwho.int The Codex has established maximum levels for cadmium in various foodstuffs, including chocolate and cocoa-derived products. fda.gov These standards are based on risk assessments conducted by the Joint FAO/WHO Expert Committee on Food Additives (JECFA). fda.gov

Future Policy Directions

Future policy and regulatory developments will likely focus on several key areas:

Harmonization of Standards: There is a need for greater harmonization of cadmium limits in fertilizers and food products across different countries and regions to facilitate international trade and ensure a consistent level of consumer protection.

Comprehensive Monitoring: Establishing comprehensive soil monitoring networks to track cadmium accumulation trends is essential for assessing the effectiveness of current regulations and for identifying areas at risk. foodtimes.eu

Support for Sustainable Practices: Policies should encourage the adoption of agricultural practices that minimize cadmium uptake by crops, such as soil pH management and the use of low-cadmium fertilizers. hep.com.cn Targeted support for organic farming, which has been associated with lower cadmium accumulation, could also be a valuable policy tool. foodtimes.eu

Investment in Technology: Promoting research and development of cost-effective technologies for removing cadmium from phosphate rock and phosphoric acid is crucial for reducing the cadmium content in fertilizers. rasayanjournal.co.in

Traceability and Transparency: Enhancing the traceability of phosphate fertilizers and providing clear labeling of their cadmium content can empower farmers to make informed choices.

The development of effective policies requires a multi-stakeholder approach, involving collaboration between governments, industry, scientists, and farmers to balance environmental protection, food safety, and agricultural productivity.

Interactive Table of Cadmium Regulations and Recommendations:

Regulation/Body	Subject	Key Provisions/Recommendations
EU Regulation 2019/1009	Phosphate Fertilizers	Sets a limit of 60 mg Cd/kg P2O5. rasayanjournal.co.infao.org
Codex Alimentarius	Foodstuffs	Establishes maximum levels for cadmium in various foods. fda.gov
European Commission	Food Contaminants	Sets maximum levels for cadmium in a wide range of foods. foodtimes.eueuropa.eu

Q & A

Q. What analytical methods are recommended for quantifying cadmium concentrations in phosphoric acid matrices?

Researchers should use inductively coupled plasma optical emission spectroscopy (ICP-OES) for precise quantification of cadmium in aqueous and organic phases post-extraction. Material balance calculations are critical to validate results, where cadmium distribution ratios ($[Cd]_O/[Cd]_A$) are computed to assess extraction efficiency .

Q. What experimental parameters are critical when designing solvent extraction studies for cadmium removal from phosphoric acid?

Key parameters include:

• Temperature (20–46°C range, with lower temperatures favoring extraction) .
• Phosphoric acid concentration (higher P₂O₅ concentrations improve extraction) .
• Cadmium and chloride ion concentrations (Cd²⁺ levels inversely affect efficiency, while Cl⁻ enhances extraction but introduces impurities) . Experimental designs should adopt factorial approaches to evaluate interactions between variables .

Q. How do chloride ions influence cadmium extraction efficiency in phosphoric acid systems?

Cl⁻ ions form stable Cd-Cl complexes (e.g., CdCl₄²⁻), improving extractability via solvation with organophosphorus agents like TOPO. However, Cl⁻ is often a contaminant in wet-process phosphoric acid, making its deliberate addition impractical in industrial settings .

Q. What are the environmental implications of cadmium contamination in phosphoric acid?

Cadmium in phosphoric acid transfers to fertilizers, posing ecological and health risks. Regulatory frameworks (e.g., EU Directive 2003/2003) mandate < 20–60 mg Cd/kg P₂O₅ in fertilizers, driving research into efficient removal methods .

Advanced Research Questions

Q. How can researchers resolve contradictions in cadmium extraction efficiency data under varying conditions?

Contradictions (e.g., Cl⁻ improving extraction but being undesirable industrially) require multivariate statistical models to isolate variable effects. For example, factorial design analysis revealed that P₂O₅ concentration (slope +2.98) has a stronger positive impact than Cl⁻ (secondary factor), while Cd concentration (slope -7.03) negatively dominates .

Q. What advanced extraction agents outperform traditional solvents like TOPO, and what mechanisms drive their efficacy?

Synthesized agents like C₁₁H₁₈N₂O achieve 98.58% extraction efficiency at 2.5 M H₃PO₄ and 0.5×10⁻² M concentration. Its mechanism involves chelation via C=O and N-H groups, validated by IR and NMR spectra. Comparatively, TOPO/kerosene systems achieve ~80% efficiency but require stricter temperature control .

Q. How do thermodynamic and kinetic factors govern cadmium extraction efficiency?

• Thermodynamic : Lower temperatures favor exothermic extraction (ΔH < 0), as seen in TOPO systems where efficiency drops ~10% per 10°C rise .
• Kinetic : Stirring rate (e.g., 800 rpm) and phase-contact time (10–30 min) optimize mass transfer. C₁₁H₁₈N₂O achieves equilibrium faster due to higher affinity for Cd²⁺ .

Q. What methodologies validate the accuracy and reproducibility of cadmium extraction studies?

• Spectroscopic validation : NMR and IR confirm extractant structural integrity and bonding mechanisms .
• Cross-method calibration : ICP-OES data should align with material balance calculations to rule out matrix interference .
• Replication : Triplicate experiments with controlled Cl⁻ and temperature minimize variability .

Methodological Guidelines

• Avoid commercial solvents : Prioritize synthesized agents (e.g., C₁₁H₁₈N₂O) over proprietary solvents like Cyanex 302 for reproducibility .
• Regulatory alignment : Ensure extracted Cd levels comply with fertilizer safety thresholds (e.g., < 60 mg/kg P₂O₅) .
• Data reporting : Include distribution ratios, extraction isotherms, and confidence intervals for variables like P₂O₅ and Cl⁻ .